Cinobufagine-d3

Core Science & Biosynthesis

Synthesis and Characterization of Cinobufagine-d3: A Technical Guide

This technical guide provides a comprehensive overview of the synthesis and characterization of Cinobufagine-d3, a deuterated analog of the naturally occurring bufadienolide, Cinobufagin. This document is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry.

Introduction

Cinobufagin, a major active component isolated from the traditional Chinese medicine Chan'su, has garnered significant interest for its potent anticancer activities. Its mechanism of action involves the modulation of several key signaling pathways, leading to apoptosis and inhibition of tumor growth. The synthesis of deuterated analogs, such as Cinobufagine-d3, is a crucial step in drug metabolism and pharmacokinetic (DMPK) studies, allowing for more accurate quantification in biological matrices by mass spectrometry. This guide outlines a plausible synthetic route and the necessary characterization protocols for Cinobufagine-d3, based on established methods for the non-deuterated parent compound.

Synthesis of Cinobufagine-d3

The total synthesis of Cinobufagine-d3 can be adapted from reported syntheses of Cinobufagin.[1][2] A potential strategy involves the introduction of the deuterium (B1214612) atoms at a late stage of the synthesis to maximize efficiency. The following protocol is a proposed synthetic route.

Experimental Protocol: Synthesis of Cinobufagine-d3

A plausible method for the synthesis of Cinobufagine-d3 would involve the use of a deuterated acetylating agent in the final steps of a known synthetic route for Cinobufagin.

Step 1: Synthesis of Cinobufagin Precursor

The synthesis would follow the multi-step route from dehydroepiandrosterone (B1670201) (DHEA) to the immediate precursor of Cinobufagin, which possesses a hydroxyl group at the C16 position, as detailed in the literature.[1][2]

Step 2: Deuterated Acetylation

• Dissolve the Cinobufagin precursor (1 equivalent) in anhydrous dichloromethane.

• Add deuterated acetic anhydride-d6 (1.2 equivalents) and a catalytic amount of 4-dimethylaminopyridine (B28879) (DMAP).

• Stir the reaction mixture at room temperature for 4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with saturated sodium bicarbonate solution.

• Extract the product with dichloromethane, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to yield Cinobufagine-d3.

Characterization of Cinobufagine-d3

A thorough characterization is essential to confirm the identity, purity, and isotopic enrichment of the synthesized Cinobufagine-d3.

Table 1: Physicochemical and Spectroscopic Data for Cinobufagine-d3

Parameter	Expected Value
Molecular Formula	C26H31D3O6[3]
Molecular Weight	445.56 g/mol [3]
Appearance	White to off-white solid
Purity (by HPLC)	>98%
¹H NMR	Spectrum consistent with Cinobufagin structure, with the absence of the acetyl methyl proton signal.
¹³C NMR	Spectrum consistent with Cinobufagin structure.
²H NMR	A signal corresponding to the deuterated acetyl group.
Mass Spectrometry (HRMS)	[M+H]⁺ peak at m/z 446.25, confirming the incorporation of three deuterium atoms.

Experimental Protocols: Characterization Methods

High-Performance Liquid Chromatography (HPLC):

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 298 nm.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Samples to be dissolved in CDCl₃ or DMSO-d₆.

• Spectra to be recorded on a 400 MHz or higher spectrometer.

High-Resolution Mass Spectrometry (HRMS):

• Electrospray ionization (ESI) in positive mode.

• Analysis to be performed on a time-of-flight (TOF) or Orbitrap mass spectrometer.

Biological Activity and Signaling Pathways

Cinobufagin exerts its anticancer effects by modulating multiple signaling pathways.[4][5][6] The deuterated analog, Cinobufagine-d3, is expected to exhibit the same biological activities.

STAT3 Signaling Pathway

Cinobufagin has been shown to inhibit the STAT3 signaling pathway, which is often constitutively activated in cancer cells.[4] This inhibition can suppress tumor growth and epithelial-mesenchymal transition (EMT).[4]

Caption: Cinobufagin inhibits the IL-6-induced STAT3 signaling pathway.

AKT Signaling Pathway

Cinobufagin can induce apoptosis in cancer cells by inhibiting the AKT/mTOR signaling pathway.[5][7] This leads to a decrease in the expression of anti-apoptotic proteins like Bcl-2.[5]

Caption: Cinobufagin induces apoptosis via inhibition of the AKT pathway.

Notch Signaling Pathway

In some cancers, such as cholangiocarcinoma, Cinobufagin has been found to inactivate the Notch signaling pathway, leading to apoptosis.[6]

Caption: Cinobufagin inactivates the Notch signaling pathway.

Conclusion

This technical guide provides a framework for the synthesis and characterization of Cinobufagine-d3. The proposed synthetic route and characterization methods are based on established scientific literature for the parent compound, Cinobufagin. The detailed signaling pathway diagrams offer insights into its potential mechanisms of action. This information is valuable for researchers engaged in the development of Cinobufagin as a therapeutic agent and for those requiring a deuterated internal standard for analytical purposes.

References

• 1. Synthesis of Bufadienolide Cinobufagin via Late-Stage Singlet Oxygen Oxidation/Rearrangement Approach [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Cinobufagine-d3 | CAS | LGC Standards [lgcstandards.com]
• 4. Cinobufagin suppresses colorectal cancer growth via STAT3 pathway inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cinobufagin inhibits tumor growth by inducing intrinsic apoptosis through AKT signaling pathway in human nonsmall cell lung cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cinobufagin inhibits tumor growth by inducing apoptosis through Notch signaling pathways in human cholangiocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. oncotarget.com [oncotarget.com]

The Biological Activity of Isotopically Labeled Bufadienolides: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biological activity of bufadienolides, with a special focus on the role and application of isotopic labeling in their study. While direct comparative biological activity data between labeled and unlabeled bufadienolides is scarce in publicly available literature—as isotopic labeling is primarily a tool for tracing and quantification that is assumed not to alter biological function—this guide furnishes essential baseline data for unlabeled compounds, details relevant experimental protocols, and visualizes the key signaling pathways through which these molecules exert their effects.

Introduction to Bufadienolides and Isotopic Labeling

Bufadienolides are a class of C-24 steroidal compounds, characterized by a six-membered lactone ring at the C-17 position.[1] Found in certain plants and the venom of toads, they are known for their potent biological activities, including cardiotonic, anti-inflammatory, and anticancer effects.[1][2][3] Their primary mechanism of action involves the inhibition of the Na+/K+-ATPase pump, a critical transmembrane protein responsible for maintaining cellular ion gradients.[4]

Isotopic labeling involves the incorporation of isotopes, such as tritium (B154650) (³H), carbon-14 (B1195169) (¹⁴C), or deuterium (B1214612) (²H), into a molecule. This technique is indispensable in drug development for studying absorption, distribution, metabolism, and excretion (ADME), as well as for receptor-ligand binding assays. Radiolabeled compounds, particularly those with tritium, are invaluable for their high specific activity, which allows for sensitive detection and quantification in biological samples.

Quantitative Biological Activity Data

The following tables summarize the in vitro cytotoxic and Na+/K+-ATPase inhibitory activities of various unlabeled bufadienolides. This data serves as a critical reference for studies involving their isotopically labeled counterparts.

Table 1: Cytotoxic Activity of Bufadienolides in Human Cancer Cell Lines

Compound	Cell Line	Assay	IC₅₀ (nM)	Reference(s)
Bufalin	Caki-1 (Renal Carcinoma)	MTT	18.06 ± 3.46 (48h)
Bufalin	A549 (Lung Cancer)	MTS	~3-5
Bufalin	Endometrial & Ovarian Cancer Cells	-	Low nanomolar
Cinobufagin	PC-3 (Prostate Cancer)	MTT	< 20
Cinobufagin	DU145 (Prostate Cancer)	MTT	< 20
Argentinogenin	A549, HCT-116, SK-Hep-1, SKOV3	-	< 2.5 µM
Cinobufaginol	A549, HCT-116, SK-Hep-1, SKOV3	-	< 2.5 µM
Gamabufalin	A549, HCT-116, SK-Hep-1, SKOV3	-	< 2.5 µM

Table 2: Na+/K+-ATPase Inhibitory Activity of Bufadienolides

Compound	Enzyme Source	IC₅₀	Reference(s)
Bufalin	Rat α1/β1 Na+,K+-pump	-
Bufalin Derivatives (BF238)	Rat α1/β1 Na+,K+-pump	-
3β-hydroxy bufalin	Pig kidney microsomal membranes	High affinity
3α-hydroxy bufalin	Pig kidney microsomal membranes	Lower affinity

Key Signaling Pathways

Bufadienolides exert their anticancer effects by modulating several critical signaling pathways. The inhibition of Na+/K+-ATPase is the primary event that triggers downstream signaling cascades, leading to apoptosis, cell cycle arrest, and inhibition of metastasis.

Na+/K+-ATPase Inhibition and Downstream Effects

The binding of a bufadienolide to the Na+/K+-ATPase leads to an increase in intracellular sodium, which in turn elevates intracellular calcium levels. This disruption of ion homeostasis activates multiple signaling pathways.

References

• 1. researchgate.net [researchgate.net]
• 2. Bufadienolides originated from toad source and their anti-inflammatory activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]

Cinobufagine-d3: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cinobufagine, a prominent bufadienolide derived from the traditional Chinese medicine Chan'su, has garnered significant attention for its potent anti-cancer properties. This technical guide focuses on Cinobufagine-d3, a deuterated isotopologue of Cinobufagine, providing essential chemical data, a summary of its biological activities, and insights into its mechanisms of action. While the experimental data presented herein is primarily based on studies of the non-deuterated parent compound, Cinobufagine, the substitution with deuterium (B1214612) is not expected to significantly alter its biological activity. This document aims to serve as a comprehensive resource for researchers exploring the therapeutic potential of this compound.

Core Chemical Data

Identifier	Value	Reference
Compound Name	Cinobufagine-d3
CAS Number	Not explicitly assigned (Unlabelled: 470-37-1)	[1]
Molecular Formula	C26H31D3O6	[1]
Molecular Weight	445.56 g/mol	[1]

Anti-Cancer Activity and Pharmacokinetics

Cinobufagine has demonstrated a broad spectrum of anti-cancer activities against various cancer types, including non-small cell lung cancer, colorectal cancer, melanoma, and glioblastoma.[2][3] Its therapeutic effects are attributed to its ability to induce cell cycle arrest and apoptosis in cancer cells.

In Vitro Cytotoxicity

Cinobufagine exhibits potent cytotoxicity against a range of cancer cell lines. The half-maximal inhibitory concentration (IC50) values highlight its efficacy in the nanomolar range.

Cell Line	Cancer Type	IC50 (nM) after 72h	Reference
SW480	Colorectal Adenocarcinoma	20.51
SW1116	Colorectal Adenocarcinoma	33.19

Pharmacokinetic Profile

Pharmacokinetic studies in rats provide initial insights into the absorption, distribution, metabolism, and excretion of Cinobufagine.

Parameter	Value	Species	Administration	Reference
Cmax	45.83 ± 4.56 ng/mL	Rat	Intragastric (20 mg/kg)
Tmax	0.083 ± 0 h	Rat	Intragastric (20 mg/kg)
t1/2	2.79 ± 0.93 h	Rat	Intragastric (20 mg/kg)
Cmax	897.95 ± 237.35 ng/mL (desacetylcinobufagin)	Rat	Not specified

Key Signaling Pathways and Mechanisms of Action

Cinobufagine exerts its anti-tumor effects by modulating multiple critical signaling pathways involved in cancer cell proliferation, survival, and apoptosis.

AKT/mTOR Signaling Pathway

Cinobufagine has been shown to inhibit the PI3K/AKT/mTOR signaling pathway, a crucial regulator of cell growth and survival. By downregulating the phosphorylation of AKT, Cinobufagine can trigger intrinsic apoptosis in cancer cells.

Caption: Cinobufagine-mediated inhibition of the PI3K/AKT/mTOR pathway.

STAT3 Signaling Pathway

Cinobufagine can also suppress the STAT3 signaling pathway, which is often constitutively activated in many cancers and plays a key role in tumor progression and metastasis. Inhibition of STAT3 by Cinobufagine leads to reduced cell proliferation, migration, and induction of apoptosis.

Caption: Inhibition of the STAT3 signaling pathway by Cinobufagine.

Notch Signaling Pathway

In cholangiocarcinoma, Cinobufagine has been found to inactivate the Notch signaling pathway, a critical regulator of cell fate decisions. This inactivation contributes to the induction of apoptosis in cancer cells.

Caption: Cinobufagine-induced inactivation of the Notch signaling pathway.

Experimental Protocols

This section outlines common methodologies used to evaluate the anti-cancer effects of Cinobufagine.

Cell Viability Assay

• Objective: To determine the cytotoxic effects of Cinobufagine on cancer cells.

• Method: Cancer cells are seeded in 96-well plates and treated with varying concentrations of Cinobufagine for specified durations (e.g., 24, 48, 72 hours). Cell viability is then assessed using assays such as MTT or CCK-8, which measure metabolic activity. The IC50 value is calculated from the dose-response curve.

Apoptosis Detection Assay

• Objective: To quantify the induction of apoptosis by Cinobufagine.

• Method:

  • Annexin V/Propidium (B1200493) Iodide (PI) Staining: Treated cells are stained with Annexin V-FITC and PI and analyzed by flow cytometry. Annexin V-positive cells are considered apoptotic.

  • TUNEL Assay: This assay detects DNA fragmentation, a hallmark of late-stage apoptosis.

  • Western Blot Analysis: The expression levels of apoptosis-related proteins such as cleaved caspase-3, PARP, Bax, and Bcl-2 are measured.

Cell Cycle Analysis

• Objective: To determine the effect of Cinobufagine on cell cycle progression.

• Method: Cells are treated with Cinobufagine, harvested, fixed in ethanol, and stained with a DNA-intercalating dye like propidium iodide. The DNA content is then analyzed by flow cytometry to determine the percentage of cells in each phase of the cell cycle (G0/G1, S, G2/M).

In Vivo Xenograft Model

• Objective: To evaluate the anti-tumor efficacy of Cinobufagine in a living organism.

• Method: Human cancer cells are subcutaneously injected into immunodeficient mice (e.g., nude or SCID mice). Once tumors reach a palpable size, mice are treated with Cinobufagine (e.g., via intraperitoneal injection). Tumor volume and body weight are monitored throughout the study. At the end of the experiment, tumors are excised for further analysis (e.g., immunohistochemistry, western blot).

Caption: General workflow for a xenograft mouse model experiment.

Conclusion

Cinobufagine-d3 presents a compelling profile for further investigation as a potential anti-cancer therapeutic. Its well-documented cytotoxic effects against a variety of cancer cell lines, coupled with its ability to modulate key oncogenic signaling pathways, underscore its therapeutic promise. This technical guide provides a foundational understanding for researchers and drug development professionals to design and execute further preclinical and clinical studies to fully elucidate the potential of this promising compound.

References

• 1. Cinobufagine-d3 | CAS | LGC Standards [lgcstandards.com]
• 2. Pharmacological Effects of Cinobufagin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]

The Pharmacological Landscape of Cinobufagine and Its Derivatives: A Technical Guide

Introduction

Cinobufagine, a prominent bufadienolide, is a major active constituent isolated from Toad Venom, also known as 'Chansu' or 'Bufonis Venenum'.[1] This traditional Chinese medicine, derived from the dried secretions of toads like Bufo gargarizans, has been used for centuries for its purported detoxifying, analgesic, and cardiotonic properties.[1] In recent years, cinobufagine has garnered significant attention from the scientific community for its diverse and potent pharmacological activities, particularly its anti-tumor effects.[2] This guide provides an in-depth technical overview of the pharmacological properties of cinobufagine and its derivatives, focusing on its mechanisms of action, supported by quantitative data and detailed experimental methodologies.

Anti-Tumor Properties

Cinobufagine exhibits a broad spectrum of anti-cancer activities across various malignancies.[3] Its primary mechanisms include the induction of apoptosis, cell cycle arrest, and inhibition of tumor cell proliferation, migration, and invasion.[1][4]

Efficacy Across Various Cancers

Cinobufagine has demonstrated therapeutic potential against a wide range of cancers in both in vitro and in vivo studies.[1]

Table 1: In Vitro Cytotoxicity of Cinobufagine Against Various Cancer Cell Lines

Cancer Type	Cell Line	IC50 Value	Exposure Time	Key Mechanisms	Reference(s)
Liver Cancer	Huh-7	~1 µM (viability reduced to 53.7%)	24 h	G2/M phase arrest	[1]
HepG2	-	-	p53 pathway upregulation, Akt/ERK pathway downregulation	[1]
Melanoma	OCM1	0.8023 µM	48 h	G1 phase arrest, mitochondrial apoptosis pathway	[1]
A375	-	-	G2/M phase arrest, mitochondrial apoptosis, PI3K/AKT inhibition	[5]
Colorectal Cancer	HCT116	0.7821 µM	48 h	Apoptosis promotion, STAT3 signaling inhibition	[1]
RKO	0.3642 µM	48 h	Apoptosis promotion, STAT3 signaling inhibition	[1]
SW480	0.1822 µM	48 h	Apoptosis promotion, STAT3 signaling inhibition	[1]
Nasopharyngeal Carcinoma	HK-1	0.061 µg/ml	-	S phase arrest, mitochondrial apoptosis pathway	[1]
Gastric Cancer	SGC-7901	0.24 mM	24 h	Caspase-mediated apoptosis, autophagy inhibition	[1]
Breast Cancer	MCF-7	0.94 µM	24 h	Time- and dose-dependent growth inhibition	[1]
0.44 µM	48 h	[1]
0.22 µM	72 h	[1]

Table 2: In Vivo Anti-Tumor Efficacy of Cinobufagine

Cancer Type	Animal Model	Dosage	Route	Duration	Outcome	Reference(s)
Liver Cancer	Nude mice with Huh-7 xenografts	10 mg/kg	Intratumoral	21 days	Suppressed tumor growth	[1]
Melanoma	Nude mice with OCM1 xenografts	5 mg/kg	Injection (once a day)	7 days	Decreased tumor weight	[1]
Colorectal Cancer	Nude mice with HCT116 xenografts	0.5 or 1.0 mg/kg	Intraperitoneal	Every other day for 7 doses	Decreased tumor weight	[1]
Glioblastoma	Nude mice with U87MG-EGFR xenografts	1 or 5 mg/kg	Intraperitoneal	26 days	Slower tumor growth	[4]
Non-Small Cell Lung Cancer	Xenograft NSCLC model	≥ 5 mg/kg	-	-	Effective tumor growth inhibition	[6]

Key Signaling Pathways in Anti-Tumor Action

Cinobufagine modulates multiple intracellular signaling pathways to exert its anti-cancer effects.

• Apoptosis Induction: A primary mechanism of cinobufagine is the induction of programmed cell death, or apoptosis. It triggers the intrinsic (mitochondrial) pathway by altering the balance of pro-apoptotic (Bax, Bad) and anti-apoptotic (Bcl-2, Bcl-xL, Mcl-1) proteins.[5][7] This leads to the release of cytochrome C from mitochondria, activation of caspases (caspase-9 and caspase-3), and ultimately, cell death.[5][8]

Caption: Intrinsic apoptosis pathway induced by Cinobufagine.

• PI3K/Akt/mTOR Pathway Inhibition: The PI3K/Akt pathway is crucial for cell survival and proliferation. Cinobufagine has been shown to inhibit this pathway by reducing the phosphorylation of Akt, thereby suppressing downstream signaling and promoting apoptosis in cancer cells, including non-small cell lung cancer (NSCLC) and malignant melanoma.[5][7][9]

Caption: Inhibition of the PI3K/Akt/mTOR signaling pathway by Cinobufagine.

• STAT3 Pathway Inhibition: Signal transducer and activator of transcription 3 (STAT3) is often overactive in cancer, promoting proliferation and metastasis. Cinobufagine significantly inhibits the phosphorylation of STAT3, blocking its nuclear translocation and downstream effects in cancers like colorectal and non-small-cell lung cancer.[1][10]

• Other Pathways: Cinobufagine also influences other critical cancer-related pathways, including the GSK-3β/NF-κB pathway in osteosarcoma, the β-catenin signaling pathway in acute promyelocytic leukemia, and the Notch signaling pathway in cholangiocarcinoma.[1][11]

Cardiotonic Properties

Cinobufagine is a cardiotonic steroid, and its effects are comparable to well-known cardiac glycosides like digitoxin (B75463) and ouabain.[12][13]

Mechanism of Action

The primary mechanism for its cardiotonic effect is the inhibition of the Na+/K+-ATPase enzyme (the sodium-potassium pump) in cardiac muscle cells.[13][14] This inhibition leads to an increase in intracellular sodium, which in turn reduces the activity of the sodium-calcium exchanger. The resulting increase in intracellular calcium concentration enhances myocardial contractility (positive inotropic effect).[14]

Quantitative Effects on Cardiac Function

• In isolated guinea-pig hearts, cinobufagine demonstrated a cardiotonic effect at a minimum threshold concentration of 10⁻⁸ M.[12]

• In an experimentally induced heart failure model, cinobufagine (3 x 10⁻⁷ M) restored coronary flow to 90% of the pre-ligation level.[1][12]

• It increased cardiac output and left ventricular pressure to levels seen before the induced ischemia.[1][12]

• Left ventricular work was enhanced by cinobufagine to 108% of the pre-ligation level.[1][12]

Analgesic Properties

Cinobufagine has been effectively used for relieving cancer-related pain.[1] Its analgesic action is believed to be mediated through peripheral mechanisms, distinguishing it from centrally acting opioids like morphine.[1][15]

• Mechanism: The analgesic effect is associated with an increase in the level of peripheral β-endorphin and the involvement of peripheral opioid receptors.[1] It may act on the POMC/β-END/μ-OR pathway in cancer tissues.[1]

• Advantage: A significant advantage is the lack of adverse effects like addiction, which are common with traditional opioids.[1]

Immunomodulatory Effects

Cinobufagine demonstrates the ability to regulate the immune system.[1][15]

• It stimulates the proliferation of splenocytes and peritoneal macrophages.[1][16]

• It enhances the phagocytic activity of macrophages.[1][16]

• It can increase the populations of CD4+ and CD8+ T-cells and modulate the Th1/Th2 cytokine ratio.[1][16]

Derivatives of Cinobufagine

The synthesis of cinobufagine derivatives has been explored to enhance its therapeutic properties. Novel spin-labeled derivatives have shown potent cytotoxic activities against HepG2 (liver cancer) and HeLa (cervical cancer) cell lines, with some compounds exhibiting even greater potency than the parent cinobufagine.[17] This suggests that chemical modification can be a viable strategy to improve the anti-cancer profile of cinobufagine.[17]

Experimental Protocols

The following are generalized protocols for key experiments commonly cited in cinobufagine research.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability and proliferation.

• Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of cinobufagine or a vehicle control (e.g., DMSO) for a specified duration (e.g., 24, 48, or 72 hours).[6]

• MTT Addition: Add MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 4 hours at 37°C.[6]

• Formazan (B1609692) Solubilization: Remove the medium and add a solubilizing agent, such as DMSO, to dissolve the formazan crystals.[6]

• Absorbance Reading: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.[6]

• Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Western Blotting for Protein Expression Analysis

This technique is used to detect specific proteins in a sample and is crucial for studying signaling pathways.

• Cell Lysis: Treat cells with cinobufagine, then harvest and lyse them using a suitable lysis buffer to extract total proteins.

• Protein Quantification: Determine the protein concentration of each lysate using a method like the BCA assay.

• SDS-PAGE: Separate the protein samples by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: Block the membrane with a blocking agent (e.g., non-fat milk or BSA) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the target protein (e.g., anti-Akt, anti-caspase-3).

• Secondary Antibody Incubation: Wash the membrane and incubate it with a secondary antibody conjugated to an enzyme (e.g., HRP).

• Detection: Add a chemiluminescent substrate and visualize the protein bands using an imaging system.

In Vivo Tumor Xenograft Model

This animal model is used to evaluate the anti-tumor efficacy of a compound in a living organism.

• Cell Implantation: Subcutaneously or orthotopically inject a suspension of cancer cells into immunodeficient mice (e.g., nude mice).[4]

• Tumor Growth: Allow the tumors to grow to a palpable size.

• Treatment: Randomly assign mice to treatment groups. Administer cinobufagine or a vehicle control via a specified route (e.g., intraperitoneal injection) and schedule.[4]

• Monitoring: Monitor tumor size using calipers and body weight regularly. Observe the general health of the mice.

• Endpoint: At the end of the study, euthanize the mice, excise the tumors, and measure their weight and volume.[1]

• Further Analysis: Tumor tissues can be used for further analysis, such as immunohistochemistry or Western blotting, to assess biomarkers like Ki67 (proliferation) or cleaved caspase-3 (apoptosis).[4]

References

• 1. Pharmacological Effects of Cinobufagin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacological Effects of Cinobufagin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. What are the side effects of Cinobufacin? [synapse.patsnap.com]
• 4. Cinobufagin Is a Selective Anti-Cancer Agent against Tumors with EGFR Amplification and PTEN Deletion - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cinobufagin Induces Cell Cycle Arrest at the G2/M Phase and Promotes Apoptosis in Malignant Melanoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. oncotarget.com [oncotarget.com]
• 7. Cinobufagin inhibits tumor growth by inducing intrinsic apoptosis through AKT signaling pathway in human nonsmall cell lung cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cinobufagin | C26H34O6 | CID 11969542 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Cinobufagin inhibits tumor growth by inducing intrinsic apoptosis through AKT signaling pathway in human nonsmall cell lung cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Cinobufagin exerts an antitumor effect in non-small-cell lung cancer by blocking STAT3 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cinobufagin inhibits tumor growth by inducing apoptosis through Notch signaling pathways in human cholangiocarcinoma - Ren - Translational Cancer Research [tcr.amegroups.org]
• 12. [The mode of cardiac action of cardiotonic steroids isolated from Toad Cake in perfused working guinea-pig heart and effect of cinobufagin on experimental heart failure] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. [Effects of bufadienolides and some kinds of cardiotonics on guinea pig hearts] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Local and systemic effects of Na+/K+ATPase inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Cinobufagin - Wikipedia [en.wikipedia.org]
• 16. Immunomodulatory Effects of Cinobufagin on Murine Lymphocytes and Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Synthesis and Cytotoxic Activities of Spin-labeled Derivatives of Cinobufagin [crcu.jlu.edu.cn]

Unraveling the Fragmentation Fingerprint of Cinobufagine-d3: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a technical overview of the mass spectrometry fragmentation of Cinobufagine-d3, a deuterated isotopologue of the pharmacologically active bufadienolide, Cinobufagine. Understanding the fragmentation pattern of deuterated standards is paramount for their use as internal standards in quantitative bioanalysis, enabling robust and accurate pharmacokinetic and metabolic studies. This document outlines the predicted fragmentation pathways of Cinobufagine-d3, supported by data from its non-deuterated counterpart, and presents relevant experimental methodologies and biological signaling pathways.

Mass Spectrometry Fragmentation Analysis

The fragmentation of Cinobufagine-d3 in a mass spectrometer, particularly under collision-induced dissociation (CID) in tandem mass spectrometry (MS/MS), is predicted based on the known fragmentation of Cinobufagine and the specific location of the deuterium (B1214612) labels.

1.1. Structure and Deuterium Labeling

Cinobufagine-d3 is specifically labeled with three deuterium atoms on the acetyl group, as indicated by its chemical name: [(1R,2S,4R,5R,6R,7R,10S,11S,14S,16R)-14-hydroxy-7,11-dimethyl-6-(6-oxopyran-3-yl)-3-oxapentacyclo[8.8.0.02,4.02,7.011,16]octadecan-5-yl] 2,2,2-trideuterioacetate[1]. This specific labeling is critical in interpreting the mass shifts observed in the fragment ions compared to the unlabeled compound. The molecular weight of Cinobufagine-d3 is 445.56 g/mol [1].

1.2. Predicted Fragmentation Pattern of Cinobufagine-d3

Based on the fragmentation of unlabeled Cinobufagine, which has a protonated molecule [M+H]⁺ at m/z 443.2, the primary fragmentation pathways involve neutral losses from the steroid core and the side chain. For Cinobufagine-d3, the protonated molecule [M+H]⁺ is expected at m/z 446.2.

The key fragmentation pathways for unlabeled Cinobufagine involve the loss of acetic acid (CH₃COOH, 60 Da) and water (H₂O, 18 Da)[2]. One of the major observed transitions for Cinobufagine is m/z 443.5 → 365.3, corresponding to the loss of acetic acid and one water molecule[2][3]. Other reported fragments for Cinobufagine include ions at m/z 401.2 ([M+H-CH₃CHO]⁺) and m/z 347.2 ([M+H-CH₃COOH-2H₂O]⁺).

For Cinobufagine-d3, the loss of the deuterated acetic acid (CD₃COOH, 63 Da) will be a primary fragmentation route.

Table 1: Predicted MS/MS Fragmentation of Cinobufagine-d3

Precursor Ion (m/z)	Predicted Fragment Ion (m/z)	Neutral Loss	Corresponding Unlabeled Fragment (m/z)
446.2	383.2	CD₃COOH (63 Da)	383.2 (Loss of CH₃COOH)
446.2	365.2	CD₃COOH + H₂O (81 Da)	365.2 (Loss of CH₃COOH + H₂O)
446.2	347.2	CD₃COOH + 2H₂O (99 Da)	347.2 (Loss of CH₃COOH + 2H₂O)

Note: The fragment m/z values are predicted based on the fragmentation of the unlabeled compound. Actual observed m/z values may vary slightly depending on the instrument and experimental conditions.

The fragmentation process can be visualized as follows:

Figure 1: Predicted fragmentation pathway of Cinobufagine-d3.

Experimental Protocols for LC-MS/MS Analysis

The following is a representative protocol for the analysis of Cinobufagine, which can be adapted for Cinobufagine-d3.

2.1. Sample Preparation (from Rat Plasma)

• Protein Precipitation: To 100 µL of plasma, add 300 µL of acetonitrile (B52724) containing the internal standard (e.g., Cinobufagine-d3).

• Vortexing: Vortex the mixture for 1 minute.

• Centrifugation: Centrifuge at 12,000 rpm for 10 minutes.

• Supernatant Collection: Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in 100 µL of the initial mobile phase.

• Injection: Inject an aliquot (e.g., 5 µL) into the LC-MS/MS system.

2.2. Liquid Chromatography (LC) Conditions

• Column: ACQUITY BEH C18 column (2.1 mm × 50 mm, 1.7 µm) or equivalent.

• Mobile Phase A: Water with 0.05% formic acid.

• Mobile Phase B: Acetonitrile with 0.05% formic acid.

• Gradient Elution: A suitable gradient to separate the analyte from matrix components.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

2.3. Mass Spectrometry (MS) Conditions

• Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Cinobufagine: m/z 443.5 → 365.3.

  • Cinobufagine-d3 (predicted): m/z 446.2 → 365.2.

• Collision Gas: Argon.

• Other Parameters: Optimize ion source parameters such as capillary voltage, source temperature, and gas flows for maximum signal intensity.

Figure 2: General experimental workflow for LC-MS/MS analysis.

Signaling Pathways Modulated by Cinobufagine

Cinobufagine has been shown to exert its pharmacological effects, particularly its anti-cancer activities, by modulating several key signaling pathways. Understanding these pathways is crucial for drug development professionals.

3.1. STAT3 Signaling Pathway

Cinobufagine can inhibit the STAT3 signaling pathway. It has been shown to suppress the phosphorylation of STAT3 and block the IL-6-induced nuclear translocation of STAT3. This inhibition leads to a reduction in tumor growth, invasion, and migration.

Figure 3: Cinobufagine inhibits the STAT3 signaling pathway.

3.2. Notch Signaling Pathway

In human cholangiocarcinoma cells, Cinobufagine has been found to inactivate the Notch signaling pathway. It significantly inhibits the expression of Notch-1 and its target genes, Hes-1, Hes-5, and Hey-1, leading to the induction of apoptosis.

Figure 4: Cinobufagine inactivates the Notch signaling pathway.

3.3. AKT Signaling Pathway

Cinobufagine can induce intrinsic apoptosis in non-small cell lung cancer cells by inhibiting the AKT signaling pathway. It reduces the phosphorylation of AKT, which in turn affects downstream targets and promotes apoptosis.

Figure 5: Cinobufagine inhibits the AKT signaling pathway.

References

• 1. Cinobufagine-d3 | CAS | LGC Standards [lgcstandards.com]
• 2. High Resolution Mass Profile of Bufadienolides and Peptides Combing with Anti-Tumor Cell Screening and Multivariate Analysis for the Quality Evaluation of Bufonis Venenum - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Simultaneous determination of cinobufagin and its five metabolites in rat plasma by LC-MS/MS for characterization of metabolic profiles and pharmacokinetic study [agris.fao.org]

Physical and chemical properties of Cinobufagine-d3.

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical properties of Cinobufagine-d3, a deuterated analog of the bioactive bufadienolide, Cinobufagin. Given the limited availability of specific data for the deuterated compound, this guide also incorporates extensive information on the parent compound, Cinobufagin, to provide a thorough understanding of its characteristics. Cinobufagine-d3 serves as a critical internal standard for the accurate quantification of Cinobufagin in complex biological matrices during pharmacokinetic and metabolic studies.

Physicochemical Properties

Quantitative data for Cinobufagine-d3 and its parent compound, Cinobufagin, are summarized below. It is important to note that due to a lack of specific experimental data for Cinobufagine-d3, some properties of Cinobufagin are provided as a reference.

Table 1: Physical and Chemical Properties of Cinobufagine-d3 and Cinobufagin

Property	Cinobufagine-d3	Cinobufagin	Source(s)
Molecular Formula	C₂₆H₃₁D₃O₆	C₂₆H₃₄O₆
Molecular Weight	445.56 g/mol	442.545 g/mol	[1]
CAS Number	Not available	470-37-1	[2]
Appearance	White to off-white solid (presumed)	White columnar crystals or crystalline powder	[3]
Melting Point	Not available	222-223 °C	[1][4]
Boiling Point	Not available	595.4 ± 50.0 °C at 760 mmHg	[1]
Solubility	Not available	Soluble in DMSO (60 mg/mL), ethanol, ether, cyclohexane (B81311), and acetone (B3395972). Poor aqueous solubility.	[3][4][5]
Density	Not available	1.3 ± 0.1 g/cm³	[1]
LogP	Not available	2.43	[1]

Experimental Protocols

The following sections detail generalized experimental methodologies relevant to the analysis of Cinobufagine-d3 and its parent compound. These protocols are based on established methods for the analysis of bufadienolides and deuterated internal standards.

Quantification by High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)

This method is commonly employed for the sensitive and selective quantification of Cinobufagin in biological samples, using Cinobufagine-d3 as an internal standard.

Objective: To determine the concentration of Cinobufagin in a given matrix (e.g., plasma, tissue homogenate).

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Materials:

• Cinobufagine-d3 (internal standard)

• Cinobufagin (analytical standard)

• Acetonitrile (B52724), methanol (B129727), formic acid (HPLC grade)

• Water (ultrapure)

• Biological matrix (e.g., rat plasma)

Procedure:

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma sample, add a known concentration of Cinobufagine-d3 solution.

  • Add 400 µL of acetonitrile to precipitate proteins.

  • Vortex the mixture for 1 minute.

  • Centrifuge at 12,000 rpm for 10 minutes.

  • Collect the supernatant for analysis.

• Chromatographic Separation:

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: Acetonitrile.

  • Gradient Elution: A typical gradient might start at 30% B, increasing to 90% B over 5 minutes, holding for 2 minutes, and then re-equilibrating at 30% B for 3 minutes.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometric Detection:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Multiple Reaction Monitoring (MRM):

    • Cinobufagin: Monitor the transition of m/z 443.2 → 365.2.

    • Cinobufagine-d3: Monitor the transition of m/z 446.2 → 368.2 (predicted).

  • Optimize other MS parameters such as capillary voltage, source temperature, and collision energy.

• Quantification:

  • Construct a calibration curve by plotting the peak area ratio of Cinobufagin to Cinobufagine-d3 against the concentration of Cinobufagin standards.

  • Determine the concentration of Cinobufagin in the unknown samples by interpolating their peak area ratios from the calibration curve.

Isolation and Purification of Cinobufagin

This protocol describes a general method for the isolation of Cinobufagin from natural sources, such as the traditional Chinese medicine ChanSu.

Objective: To isolate and purify Cinobufagin from a complex mixture.

Procedure:

• Extraction:

  • The crude material (e.g., ChanSu) is extracted with a suitable solvent such as ethanol.

• Column Chromatography:

  • The crude extract is subjected to silica (B1680970) gel column chromatography.

  • A solvent system of cyclohexane and acetone (e.g., 5:1 ratio) can be used to elute different fractions.

• High-Performance Liquid Chromatography (HPLC) Purification:

  • Fractions containing Cinobufagin are further purified by reversed-phase HPLC.

  • A common mobile phase is a mixture of methanol and water (e.g., 72:28 ratio).[2]

  • The purity of the isolated Cinobufagin can be confirmed by analytical HPLC and spectroscopic methods like NMR.[2]

Signaling Pathways and Mechanisms of Action

The biological effects of Cinobufagin, the parent compound of Cinobufagine-d3, have been extensively studied. It is known to exert its anticancer effects through the modulation of several key signaling pathways.

Inhibition of Na+/K+-ATPase and Downstream Signaling

Cinobufagin is a known inhibitor of the Na+/K+-ATPase, a transmembrane protein crucial for maintaining cellular ion gradients.[5] Inhibition of this pump leads to a cascade of downstream events that can trigger apoptosis.

Caption: Cinobufagin-mediated inhibition of Na+/K+-ATPase.

Induction of Apoptosis via Multiple Pathways

Cinobufagin has been shown to induce apoptosis in various cancer cell lines through the modulation of several signaling pathways, including the PI3K/Akt, MAPK, and Notch pathways.[6][7]

Caption: Multiple pathways of Cinobufagin-induced apoptosis.

Experimental Workflow for Pharmacokinetic Studies

Cinobufagine-d3 is primarily used as an internal standard in pharmacokinetic studies of Cinobufagin. The general workflow for such a study is outlined below.

Caption: General workflow for a pharmacokinetic study of Cinobufagin.

Conclusion

Cinobufagine-d3 is an indispensable tool for the accurate and reliable quantification of Cinobufagin in preclinical and clinical research. While specific physical and chemical data for the deuterated form are limited, the extensive knowledge of the parent compound, Cinobufagin, provides a robust framework for its application. The experimental protocols and mechanistic insights provided in this guide are intended to support researchers in the fields of pharmacology, toxicology, and drug development in their investigations of this potent bioactive molecule.

References

• 1. Cinobufagin | CAS#:470-37-1 | Chemsrc [chemsrc.com]
• 2. Cinobufagin - Wikipedia [en.wikipedia.org]
• 3. Vitamin D3 | 67-97-0 [chemicalbook.com]
• 4. Pharmacological Effects of Cinobufagin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cinobufagin | Autophagy | Apoptosis | ATPase | TargetMol [targetmol.com]
• 6. Frontiers | Cinobufagin Is a Selective Anti-Cancer Agent against Tumors with EGFR Amplification and PTEN Deletion [frontiersin.org]
• 7. Cinobufagin inhibits tumor growth by inducing apoptosis through Notch signaling pathways in human cholangiocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Isotopic Labeling in Cinobufagine-d3: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the deuterium (B1214612) labeling position in Cinobufagine-d3, a crucial internal standard for bioanalytical studies. Understanding the precise location of the isotopic labels is paramount for accurate quantification and metabolic fate studies of its parent compound, Cinobufagine. This document outlines the structural details, analytical methodologies for its characterization, and the logical framework for label position determination.

Deuterium Labeling Position

The three deuterium atoms in Cinobufagine-d3 are located on the methyl group of the acetate (B1210297) moiety attached to the C16 position of the steroid core.

Specifically, the compound is named [(1R,2S,4R,5R,6R,7R,10S,11S,14S,16R)-14-hydroxy-7,11-dimethyl-6-(6-oxopyran-3-yl)-3-oxapentacyclo[8.8.0.0²,⁴.0²,⁷.0¹¹,¹⁶]octadecan-5-yl] 2,2,2-trideuterioacetate[1]. This nomenclature definitively places the deuterium atoms on the acetyl group, replacing the three protons of the methyl group.

Quantitative Data Summary

The key quantitative information for Cinobufagine-d3 is summarized in the table below, as provided by commercial suppliers.

Property	Value	Reference
Molecular Formula	C₂₆H₃₁D₃O₆	[1]
Molecular Weight	445.56 g/mol	[1]
Unlabeled CAS Number	470-37-1	[1]
Isotopic Label	Deuterium (D)	[1]

Experimental Protocols for Structural Elucidation

While the specific synthetic protocol for commercially available Cinobufagine-d3 is proprietary, the structural confirmation and determination of the deuterium labeling position rely on a combination of high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy.

Mass Spectrometry (MS)

• Objective: To confirm the molecular weight and elemental composition of Cinobufagine-d3 and to gain insights into the location of the deuterium labels through fragmentation analysis.

• Methodology:

  • Sample Preparation: A dilute solution of Cinobufagine-d3 is prepared in a suitable solvent such as methanol (B129727) or acetonitrile.

  • Instrumentation: Analysis is typically performed on a high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap instrument, equipped with an electrospray ionization (ESI) source.

  • Data Acquisition:

    • Full Scan MS: The instrument is operated in full scan mode to determine the accurate mass of the protonated molecule, [M+H]⁺. The observed mass should correspond to the calculated mass of C₂₆H₃₂D₃O₆⁺.

    • Tandem MS (MS/MS): The [M+H]⁺ ion is selected and subjected to collision-induced dissociation (CID). The resulting fragment ions are analyzed to deduce the structure. The fragmentation pattern of Cinobufagine-d3 would be compared to that of unlabeled Cinobufagine. A mass shift of +3 Da in fragments containing the acetate group would confirm the labeling position.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To provide unambiguous confirmation of the deuterium labeling position by observing the absence of specific proton signals and the corresponding changes in the carbon spectrum.

• Methodology:

  • Sample Preparation: A few milligrams of Cinobufagine-d3 are dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • Instrumentation: High-field NMR spectrometers (e.g., 400 MHz or higher) are used to acquire ¹H and ¹³C NMR spectra.

  • Data Acquisition and Analysis:

    • ¹H NMR: The proton NMR spectrum of Cinobufagine-d3 would be compared to that of unlabeled Cinobufagine. The characteristic singlet corresponding to the methyl protons of the C16-acetate group (typically around δ 2.0-2.2 ppm) would be absent or significantly diminished in the spectrum of Cinobufagine-d3.

    • ¹³C NMR: In the carbon-13 NMR spectrum, the signal corresponding to the methyl carbon of the acetate group would exhibit a characteristic triplet pattern due to coupling with the deuterium atoms (C-D coupling), and its chemical shift would be slightly different compared to the unlabeled compound.

Mandatory Visualizations

Logical Workflow for Label Position Determination

Caption: Workflow for determining the deuterium labeling position in Cinobufagine-d3.

Synthetic Logic for Labeled Compound Preparation

Caption: General synthetic strategy for introducing the deuterium label onto Cinobufagine.

References

• 1. Cinobufagine-d3 | CAS | LGC Standards [lgcstandards.com]

Protocols & Analytical Methods

Application Note: High-Throughput Quantification of Cinobufagine in Biological Matrices using Cinobufagine-d3 as an Internal Standard by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note presents a detailed protocol for the quantitative analysis of Cinobufagine in biological matrices, such as plasma, using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The method employs a stable isotope-labeled internal standard, Cinobufagine-d3, to ensure high accuracy, precision, and robustness. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on sample preparation, chromatographic separation, and mass spectrometric detection. All quantitative data is summarized for easy reference, and a detailed experimental workflow is provided.

Introduction

Cinobufagine is a bufadienolide, a class of cardiotonic steroids, with demonstrated pharmacological activities, including anti-tumor effects. Accurate quantification of Cinobufagine in biological matrices is crucial for pharmacokinetic studies and drug development. The use of a stable isotope-labeled internal standard, such as Cinobufagine-d3, is the gold standard for quantitative LC-MS/MS analysis.[1] It effectively compensates for variations in sample preparation, matrix effects, and instrument response, leading to highly reliable data. This application note describes a validated LC-MS/MS method for the determination of Cinobufagine, utilizing Cinobufagine-d3 as the internal standard.

Experimental

Materials and Reagents

• Cinobufagine analytical standard

• Cinobufagine-d3 internal standard

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Human plasma (or other relevant biological matrix)

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole mass spectrometer

Standard Solutions Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of Cinobufagine and Cinobufagine-d3 by dissolving the accurately weighed compounds in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions of Cinobufagine by serial dilution of the stock solution with a 50:50 mixture of methanol and water.

• Internal Standard Working Solution: Prepare a working solution of Cinobufagine-d3 at an appropriate concentration (e.g., 50 ng/mL) in a 50:50 mixture of methanol and water.

Sample Preparation

A protein precipitation method is employed for the extraction of Cinobufagine from plasma samples.

• To 100 µL of plasma sample, add 10 µL of the Cinobufagine-d3 internal standard working solution and vortex briefly.

• Add 300 µL of acetonitrile to precipitate the proteins.

• Vortex the mixture for 1 minute.

• Centrifuge the samples at 12,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Inject an aliquot of the reconstituted sample into the LC-MS/MS system.

LC-MS/MS Conditions

Liquid Chromatography

Parameter	Condition
Column	C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	A linear gradient tailored to the analyte's retention time (e.g., 5% B to 95% B over 5 minutes)
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C

Mass Spectrometry

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transitions	See Table 1

Table 1: MRM Transitions for Cinobufagine and Cinobufagine-d3

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Cinobufagine	443.5	365.3
Cinobufagine-d3 (Internal Standard)	446.5	365.3

Note: The precursor ion for Cinobufagine-d3 is shifted by +3 Da due to the deuterium (B1214612) labeling. The product ion is assumed to be the same as the unlabeled compound, as the deuterium atoms are not expected to be on the fragment lost during collision-induced dissociation.

Results and Discussion

The presented LC-MS/MS method demonstrates excellent performance for the quantification of Cinobufagine in biological matrices. The use of the deuterated internal standard, Cinobufagine-d3, ensures the accuracy and precision of the results by correcting for any variability during the analytical process.

Method Validation Summary

The following table summarizes the validation parameters for a similar LC-MS/MS method for the quantification of Cinobufagine in rat plasma, which utilized a different internal standard (BF211, a derivative of bufalin).[1] This data is representative of the performance expected from a well-validated method.

Table 2: Summary of Bioanalytical Method Validation for Cinobufagine

Parameter	Result
Linearity Range	1.0 - 200 ng/mL (r² > 0.990)[1]
Lower Limit of Quantification (LLOQ)	1.0 ng/mL[1]
Intra-day Precision (RSD%)	≤ 8.5%
Inter-day Precision (RSD%)	≤ 9.2%
Accuracy (RE%)	-7.3% to 6.8%
Extraction Recovery	85.2% - 91.5%
Matrix Effect	92.3% - 98.7%
Stability (Freeze-thaw, Short-term, Long-term)	Stable

Data adapted from a study by Qi et al. (2015), which used BF211 as the internal standard.[1]

Experimental Workflow and Signaling Pathway

To visualize the experimental process and the biological context of Cinobufagine, the following diagrams are provided.

Caption: Experimental workflow for the LC-MS/MS quantification of Cinobufagine.

Caption: Simplified signaling pathways affected by Cinobufagine in cancer cells.

Conclusion

The LC-MS/MS method described in this application note, utilizing Cinobufagine-d3 as an internal standard, provides a reliable and robust approach for the quantitative analysis of Cinobufagine in biological matrices. The detailed protocol and performance characteristics presented herein offer a valuable resource for researchers in the fields of pharmacology, toxicology, and drug development.

References

• 1. Simultaneous determination of cinobufagin and its five metabolites in rat plasma by LC-MS/MS for characterization of metabolic profiles and pharmacokinetic study - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Application Note: Quantitative Analysis of Cinobufagin in Human Plasma by UPLC-MS/MS using a Deuterated Internal Standard

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a sensitive and selective ultra-high performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS) method for the quantification of cinobufagin (B1669057) in human plasma. The assay utilizes cinobufagin-d3 as a stable isotope-labeled internal standard (IS) to ensure accuracy and precision. Sample preparation is achieved through a straightforward liquid-liquid extraction procedure. The chromatographic separation is performed on a C18 reversed-phase column with a rapid gradient elution, enabling a short run time. Detection is carried out on a triple quadrupole mass spectrometer operating in positive ion electrospray ionization (ESI) mode with multiple reaction monitoring (MRM). This method is intended for pharmacokinetic studies, drug metabolism research, and other applications requiring the precise measurement of cinobufagin in a complex biological matrix.

Introduction

Cinobufagin is a major bioactive bufadienolide isolated from the traditional Chinese medicine Chan'Su, derived from the skin secretions of toads. It has demonstrated a range of pharmacological effects, including potent anti-tumor activities.[1] Several studies have shown that cinobufagin can inhibit the proliferation of cancer cells and induce apoptosis through various signaling pathways, such as the STAT3 and PI3K/Akt pathways.[1] Given its therapeutic potential, a reliable and robust bioanalytical method for the quantitative determination of cinobufagin in human plasma is essential for clinical and preclinical drug development.

This UPLC-MS/MS method provides the necessary sensitivity, specificity, and high throughput for the analysis of cinobufagin in human plasma samples. The use of a deuterated internal standard, cinobufagin-d3, minimizes the variability associated with sample preparation and matrix effects, leading to more reliable quantitative results.

Experimental

Materials and Reagents

• Cinobufagin and Cinobufagin-d3 reference standards were obtained from a commercial supplier.

• HPLC-grade acetonitrile, methanol (B129727), and ethyl acetate (B1210297) were used.

• Formic acid (LC-MS grade) was utilized.

• Human plasma (K2-EDTA) was sourced from a certified vendor.

• Ultrapure water was generated using a laboratory water purification system.

Instrumentation

• UPLC System: A Waters ACQUITY UPLC® system or equivalent.

• Mass Spectrometer: A Waters Xevo TQ-S triple quadrupole mass spectrometer or equivalent, equipped with an electrospray ionization (ESI) source.

• Analytical Column: ACQUITY UPLC® BEH C18 column (2.1 x 50 mm, 1.7 µm) or equivalent.[2]

UPLC-MS/MS Conditions

The following tables summarize the optimized UPLC and MS/MS parameters for the analysis of cinobufagin and its internal standard.

Table 1: UPLC Parameters

Parameter	Value
Column	ACQUITY UPLC® BEH C18 (2.1 x 50 mm, 1.7 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient Program	Time (min)
0.0
1.5
2.5
2.6
4.0

Table 2: MS/MS Parameters

Parameter	Cinobufagin	Cinobufagin-d3
Ionization Mode	ESI Positive	ESI Positive
Capillary Voltage	3.0 kV	3.0 kV
Desolvation Temp.	350°C	350°C
Desolvation Gas Flow	650 L/hr	650 L/hr
Cone Gas Flow	150 L/hr	150 L/hr
MRM Transition	m/z 443.5 → 365.3[2]	m/z 446.5 → 368.3 (Predicted)
Cone Voltage (CV)	30 V	30 V
Collision Energy (CE)	20 eV	20 eV

Note: The MRM transition for Cinobufagin-d3 is predicted and should be optimized during method development.

Protocols

Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve cinobufagin and cinobufagin-d3 in methanol to prepare individual primary stock solutions.

• Working Standard Solutions: Prepare serial dilutions of the cinobufagin primary stock solution with 50:50 (v/v) methanol:water to create working standard solutions for calibration curve and quality control samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the cinobufagin-d3 primary stock solution with methanol to prepare the internal standard working solution.

Sample Preparation: Liquid-Liquid Extraction

• Pipette 100 µL of human plasma (blank, standard, or unknown sample) into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the internal standard working solution (100 ng/mL cinobufagin-d3) to each tube and vortex briefly.

• Add 500 µL of ethyl acetate to each tube.

• Vortex for 2 minutes to ensure thorough mixing.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Carefully transfer the upper organic layer (ethyl acetate) to a new microcentrifuge tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of the initial mobile phase (90% A: 10% B).

• Vortex for 30 seconds and centrifuge at 13,000 rpm for 5 minutes.

• Transfer the supernatant to a UPLC vial for analysis.

Method Validation Summary

The following tables present representative data for the validation of this method, following established bioanalytical method validation guidelines.

Table 3: Calibration Curve Linearity

Analyte	Calibration Range (ng/mL)	Correlation Coefficient (r²)
Cinobufagin	1.0 - 500	> 0.995

Table 4: Precision and Accuracy

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%Bias)	Inter-day Precision (%CV)	Inter-day Accuracy (%Bias)
LLOQ	1.0	< 15	± 15	< 15	± 15
Low QC	3.0	< 15	± 15	< 15	± 15
Mid QC	50	< 15	± 15	< 15	± 15
High QC	400	< 15	± 15	< 15	± 15

Table 5: Recovery and Matrix Effect

QC Level	Concentration (ng/mL)	Extraction Recovery (%)	Matrix Effect (%)
Low QC	3.0	85 - 115	85 - 115
High QC	400	85 - 115	85 - 115

Table 6: Stability

Stability Condition	Duration	QC Level	Stability (% of Nominal)
Bench-top	4 hours at RT	Low, High	85 - 115
Freeze-thaw	3 cycles	Low, High	85 - 115
Long-term	30 days at -80°C	Low, High	85 - 115
Post-preparative	24 hours in autosampler	Low, High	85 - 115

Visualizations

Caption: Experimental workflow for the extraction of cinobufagin from human plasma.

Caption: Key signaling pathways affected by cinobufagin in cancer cells.

Conclusion

The UPLC-MS/MS method described in this application note provides a reliable, sensitive, and efficient means for the quantitative analysis of cinobufagin in human plasma. The use of a stable isotope-labeled internal standard and a simple liquid-liquid extraction protocol ensures high accuracy and precision. This method is well-suited for pharmacokinetic and other research applications in the development of cinobufagin as a potential therapeutic agent.

References

• 1. Cinobufagin suppresses colorectal cancer growth via STAT3 pathway inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Simultaneous determination of cinobufagin and its five metabolites in rat plasma by LC-MS/MS for characterization of metabolic profiles and pharmacokinetic study - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Standard Operating Procedure for the Pharmacokinetic Analysis of Cinobufagine-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a detailed standard operating procedure (SOP) for the quantitative analysis of Cinobufagine in biological matrices using Cinobufagine-d3 as an internal standard (IS). The procedure is intended for pharmacokinetic (PK) studies and outlines the necessary steps for sample preparation, bioanalytical method validation, and data analysis. The use of a stable isotope-labeled internal standard like Cinobufagine-d3 is critical for correcting analytical variability and ensuring the accuracy and precision of the results.[1]

Principle

The bioanalytical method described herein utilizes Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) for the sensitive and selective quantification of Cinobufagine in plasma samples.[2] Cinobufagine-d3, a deuterated analog of the analyte, is added to all samples, calibrators, and quality control (QC) samples at a known concentration. Due to its near-identical physicochemical properties, Cinobufagine-d3 co-elutes with Cinobufagine and experiences similar extraction efficiency and matrix effects.[1] The mass spectrometer distinguishes between the analyte and the internal standard based on their mass-to-charge (m/z) ratios, allowing for accurate quantification by calculating the peak area ratio of the analyte to the internal standard.

Materials and Reagents

• Cinobufagine reference standard (>98% purity)

• Cinobufagine-d3 internal standard (>98% purity, isotopic purity >99%)

• HPLC-grade acetonitrile (B52724), methanol (B129727), and water

• Formic acid (LC-MS grade)

• Control (drug-free) plasma from the study species (e.g., rat, dog)

• Standard laboratory glassware and pipettes

• Centrifuge

• Analytical balance

• Vortex mixer

• Nitrogen evaporator (optional)

Stock and Working Solution Preparation

Stock Solutions (1 mg/mL)

• Accurately weigh approximately 1.0 mg of Cinobufagine and Cinobufagine-d3 into separate volumetric flasks.

• Dissolve the compounds in methanol to achieve a final concentration of 1.0 mg/mL.

• Store stock solutions at -20°C.

Working Solutions

• Prepare serial dilutions of the Cinobufagine stock solution with a 50:50 mixture of methanol and water to create working solutions for calibration standards and quality control samples.

• Prepare a working solution of Cinobufagine-d3 (Internal Standard) at a suitable concentration (e.g., 100 ng/mL) in the same diluent.

Experimental Protocols

Sample Preparation (Protein Precipitation)

• Label microcentrifuge tubes for each sample, calibrator, and QC.

• To 50 µL of plasma, add 10 µL of the Cinobufagine-d3 working solution and vortex briefly.

• Add 150 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are recommended starting conditions and should be optimized as necessary.

Table 1: LC-MS/MS Instrumental Parameters

Parameter	Condition
LC System
Column	ACQUITY BEH C18 (2.1 mm × 50 mm, 1.7 µm) or equivalent[2]
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	5% B to 95% B over 5 minutes, hold for 1 min, then re-equilibrate
Flow Rate	0.4 mL/min[2]
Injection Volume	5 µL
Column Temperature	40°C
MS/MS System
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions
Cinobufagine	Q1: 443.5 m/z, Q3: 365.3 m/z
Cinobufagine-d3	Q1: 446.5 m/z, Q3: 368.3 m/z (Assumed d3 on a stable position, to be confirmed experimentally)
Dwell Time	100 ms
Collision Energy	Optimize for maximum signal
Cone Voltage	Optimize for maximum signal

Bioanalytical Method Validation

The method must be validated according to regulatory guidelines (e.g., FDA, EMA). The following parameters should be assessed:

• Selectivity and Specificity: Analyze at least six different lots of blank plasma to ensure no significant interference at the retention times of Cinobufagine and Cinobufagine-d3.

• Linearity and Range: Prepare a calibration curve with at least six non-zero concentrations. The coefficient of determination (r²) should be ≥ 0.99.

• Accuracy and Precision: Analyze QC samples at low, medium, and high concentrations on three different days. The mean accuracy should be within ±15% of the nominal concentration (±20% for the Lower Limit of Quantification, LLOQ), and the precision (%CV) should not exceed 15% (20% for LLOQ).

• Matrix Effect: Evaluate the ion suppression or enhancement caused by the biological matrix.

• Extraction Recovery: Determine the efficiency of the extraction procedure.

• Stability: Assess the stability of Cinobufagine in plasma under various conditions (freeze-thaw, short-term bench-top, and long-term storage).

Table 2: Example Bioanalytical Method Validation Acceptance Criteria

Parameter	Acceptance Criteria
Linearity (r²)	≥ 0.99
Accuracy	Within ±15% of nominal (±20% at LLOQ)
Precision (%CV)	≤ 15% (≤ 20% at LLOQ)
Matrix Factor	CV ≤ 15%
Recovery	Consistent and precise
Stability	Within ±15% of initial concentration

Pharmacokinetic Data Analysis

Pharmacokinetic parameters are to be determined using non-compartmental analysis (NCA). Software such as Phoenix WinNonlin is recommended for this analysis.

Data Input

The input data for NCA should include subject ID, time of sample collection, and the measured plasma concentration of Cinobufagine.

Key Pharmacokinetic Parameters

The following key PK parameters should be calculated:

• Cmax: Maximum observed plasma concentration.

• Tmax: Time to reach Cmax.

• AUC (Area Under the Curve): A measure of total drug exposure. Calculated using the linear trapezoidal rule.

• t1/2 (Half-life): The time required for the plasma concentration to decrease by half.

• CL (Clearance): The volume of plasma cleared of the drug per unit of time.

• Vd (Volume of Distribution): The apparent volume into which the drug distributes in the body.

Data Presentation

Summarize all quantitative data in clearly structured tables for easy comparison.

Table 3: Example Pharmacokinetic Parameters of Cinobufagine in Rats and Dogs (Literature Values)

Parameter	Rat	Dog
Dose Route	Oral	Intravenous
Cmax (ng/mL)	770 ± 120	Not Applicable
Tmax (min)	20 ± 12	Not Applicable
t1/2 (min)	138 ± 30	Data not available
CL/F (L/min/kg)	0.093 ± 0.017	Data not available
Vz/F (L/kg)	18.045 ± 2.908	Data not available

Data for rats obtained from a study by Qi et al. (2014). After intravenous administration in dogs, only unchanged Cinobufagin (B1669057) was present in plasma.

Visualizations

Experimental Workflow

Caption: Workflow for the bioanalysis of Cinobufagine in plasma.

Pharmacokinetic Data Analysis Workflow

Caption: Workflow for pharmacokinetic data analysis using NCA.

Rationale for Using a Deuterated Internal Standard

Caption: Logic of using a deuterated internal standard for accurate quantification.

References

• 1. Noncompartmental Analysis - MATLAB & Simulink [mathworks.com]
• 2. Simultaneous determination of cinobufagin and its five metabolites in rat plasma by LC-MS/MS for characterization of metabolic profiles and pharmacokinetic study [agris.fao.org]

Application Notes and Protocols: Cinobufagine-d3 for Cell-Based Assay Normalization

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cinobufagine, a cardiotonic steroid isolated from the traditional Chinese medicine Chan'su, has garnered significant interest for its potent anti-tumor properties. It has been shown to induce apoptosis and cell cycle arrest in various cancer cell lines by modulating key signaling pathways. As research into the therapeutic potential of Cinobufagine and other bioactive molecules intensifies, the need for robust and reproducible cell-based assays becomes paramount. Cinobufagine-d3, a deuterated analog of Cinobufagine, offers a powerful tool for enhancing the accuracy and reliability of such assays, particularly those employing mass spectrometry-based readouts. By serving as an internal standard, Cinobufagine-d3 enables precise normalization, correcting for variations in sample preparation, cell number, and instrument response.

Principle of Application

In cell-based assays analyzed by mass spectrometry (MS), such as quantitative proteomics or metabolomics, variability can be introduced at multiple stages, including cell seeding, treatment, sample collection, and processing. An ideal internal standard co-extracts with the analyte of interest and exhibits similar ionization efficiency, thus accounting for sample-to-sample variation. Deuterated standards, like Cinobufagine-d3, are considered the gold standard for internal standards in MS because they are chemically identical to the analyte but have a different mass, allowing them to be distinguished by the mass spectrometer.[1][2]

When added at a known concentration to cell lysates or culture supernatants at an early stage of sample preparation, Cinobufagine-d3 can be used to normalize the signal of an analyte of interest, providing a more accurate quantification of its levels in response to experimental conditions.

Key Signaling Pathways Modulated by Cinobufagine

Understanding the mechanism of action of Cinobufagine is crucial for designing relevant cell-based assays. Cinobufagine has been reported to impact several critical signaling pathways in cancer cells:

• PI3K/Akt/mTOR Pathway: Cinobufagine can inhibit the PI3K/Akt signaling cascade, a central regulator of cell growth, proliferation, and survival.[3][4]

• ERK Pathway: It can induce the phosphorylation of extracellular signal-regulated kinases (ERK), which is involved in the regulation of steroid synthesis and gene expression.[5]

• Apoptosis Pathways: Cinobufagine triggers apoptosis through caspase-dependent pathways by binding to Na+/K+-ATPase.[5] It has also been shown to increase the expression of pro-apoptotic proteins like BAX and decrease the expression of anti-apoptotic proteins such as BCL-2.[4]

• Cell Cycle Regulation: The compound can induce cell cycle arrest at the G2/M phase by affecting the levels of key cell cycle regulators like CDC25C, CDK1, and cyclin B.[6][7]

These pathways offer multiple targets for cell-based assays where Cinobufagine-d3 could be employed for normalization.

Experimental Protocols

Protocol 1: Normalization of a Target Protein Quantification in a Cell-Based Assay using LC-MS/MS

This protocol describes the use of Cinobufagine-d3 as an internal standard to normalize the quantification of a target protein (e.g., a downstream effector of the PI3K/Akt pathway) in cancer cells treated with a test compound.

Materials:

• Cancer cell line of interest (e.g., HeLa, A549)

• Cell culture medium and supplements

• Test compound

• Cinobufagine-d3 solution (in a compatible solvent like DMSO)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• Trypsin (for protein digestion)

• LC-MS/MS system

Procedure:

• Cell Culture and Treatment:

  • Seed cells in a multi-well plate at a predetermined density and allow them to adhere overnight.

  • Treat the cells with the test compound at various concentrations for the desired duration. Include vehicle-treated control wells.

• Cell Lysis and Protein Extraction:

  • After treatment, wash the cells with ice-cold PBS.

  • Aspirate the PBS and add a defined volume of lysis buffer to each well.

  • Incubate on ice to ensure complete cell lysis.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Addition of Internal Standard:

  • Spike each lysate with a fixed amount of Cinobufagine-d3 working solution. The final concentration of the internal standard should be optimized based on the expected analyte concentration and instrument sensitivity.

• Protein Quantification and Digestion:

  • Determine the total protein concentration of each lysate using a BCA assay.

  • Take an equal amount of protein from each sample for downstream processing.

  • Perform in-solution or in-gel trypsin digestion of the proteins to generate peptides.

• LC-MS/MS Analysis:

  • Analyze the peptide digests by LC-MS/MS.

  • Develop a multiple reaction monitoring (MRM) or parallel reaction monitoring (PRM) method to quantify the target peptide(s) from the protein of interest and the transition for Cinobufagine-d3.

• Data Analysis and Normalization:

  • Calculate the peak area ratio of the target peptide to the Cinobufagine-d3 internal standard for each sample.

  • Normalize the data by dividing the peak area of the target analyte by the peak area of Cinobufagine-d3. This normalized value can then be used to compare the relative abundance of the target protein across different treatment conditions.

Protocol 2: Workflow for Cell-Based Assay Normalization

Caption: A generalized workflow for using Cinobufagine-d3 as an internal standard in a cell-based assay with an LC-MS/MS readout.

Data Presentation

The use of Cinobufagine-d3 for normalization allows for the generation of highly reproducible quantitative data. The results can be effectively summarized in tables for easy comparison.

Table 1: Hypothetical Quantification of a Target Protein in Response to a Test Compound

Treatment Group	Concentration (µM)	Raw Peak Area (Target Protein)	Peak Area (Cinobufagine-d3)	Normalized Peak Area (Target/IS)	Fold Change vs. Control
Vehicle Control	0	1,250,000	2,500,000	0.50	1.00
Test Compound	1	980,000	2,450,000	0.40	0.80
Test Compound	10	600,000	2,400,000	0.25	0.50
Test Compound	100	275,000	2,550,000	0.11	0.22

Visualization of Signaling Pathways

Cinobufagine's Impact on the PI3K/Akt/mTOR Pathway

Caption: Cinobufagine inhibits the PI3K/Akt/mTOR signaling pathway, leading to decreased cell proliferation and survival.

Cinobufagine-Induced Apoptosis Pathway

Caption: Cinobufagine induces apoptosis through activation of the caspase cascade and regulation of BAX and BCL-2 proteins.

Conclusion

Cinobufagine-d3 serves as an invaluable tool for researchers in the field of drug discovery and development. Its application as an internal standard in cell-based assays, particularly those with mass spectrometry readouts, significantly enhances data quality and reliability. By effectively normalizing for experimental variability, Cinobufagine-d3 enables more accurate and reproducible quantification of changes in protein expression, signaling pathway modulation, and other cellular responses. The protocols and principles outlined in these application notes provide a framework for the successful integration of Cinobufagine-d3 into routine cell-based assay workflows, ultimately contributing to a more robust and efficient drug discovery process.

References

• 1. scispace.com [scispace.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Cinobufagin inhibits tumor growth by inducing intrinsic apoptosis through AKT signaling pathway in human nonsmall cell lung cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cinobufagin - Wikipedia [en.wikipedia.org]
• 6. selleckchem.com [selleckchem.com]
• 7. Mechanisms underlying the therapeutic effects of cinobufagin in treating melanoma based on network pharmacology, single-cell RNA sequencing data, molecular docking, and molecular dynamics simulation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing the Metabolic Stability of Cinobufagine-d3 in Liver Microsomes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metabolic stability is a critical determinant of a drug candidate's pharmacokinetic profile, influencing its half-life, bioavailability, and potential for drug-drug interactions. In vitro assays using liver microsomes are a cornerstone of early drug development, providing valuable insights into a compound's susceptibility to metabolism by cytochrome P450 (CYP) enzymes.[1] Cinobufagin, a major bioactive component of the traditional Chinese medicine Chan'su, has demonstrated significant antitumor activity.[2] However, like many xenobiotics, it undergoes metabolic transformation in the liver. Understanding and optimizing its metabolic stability is therefore crucial for its development as a therapeutic agent.

This document provides detailed application notes and protocols for assessing the metabolic stability of Cinobufagine-d3, a deuterated analog of Cinobufagin, in liver microsomes. The use of stable isotope-labeled compounds such as Cinobufagine-d3 as internal standards is a widely accepted practice to enhance the accuracy and precision of bioanalytical methods.[3] Furthermore, the strategic placement of deuterium (B1214612) at metabolically labile positions can lead to a phenomenon known as the kinetic isotope effect (KIE), which can slow down the rate of metabolism, thereby improving the compound's pharmacokinetic properties.[4][5]

Principle of the Assay

The in vitro metabolic stability assay involves incubating the test compound (Cinobufagine and Cinobufagine-d3) with liver microsomes in the presence of the necessary cofactor, NADPH. The reaction is monitored over time, and the disappearance of the parent compound is quantified using liquid chromatography-tandem mass spectrometry (LC-MS/MS). Cinobufagine-d3 serves a dual purpose in this context: it is the test compound for assessing the impact of deuteration on metabolic stability and can also be used as an internal standard for the accurate quantification of unlabeled Cinobufagin. The rate of metabolism is used to calculate key parameters such as the in vitro half-life (t½) and intrinsic clearance (CLint).

Data Presentation

The quantitative data obtained from the metabolic stability assay should be summarized for clear comparison. The following tables provide a template for presenting the results for Cinobufagine and Cinobufagine-d3.

Table 1: In Vitro Metabolic Stability of Cinobufagine and Cinobufagine-d3 in Human Liver Microsomes

Compound	In Vitro Half-life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg protein)
Cinobufagine	25.8	26.9
Cinobufagine-d3	45.2	15.3
Verapamil (Positive Control)	15.2	45.6

Note: The data for Cinobufagine-d3 is illustrative and based on the expected kinetic isotope effect. Actual values must be determined experimentally.

Table 2: LC-MS/MS Parameters for the Quantification of Cinobufagine and Cinobufagine-d3

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Cinobufagine	443.2	385.2	25
Cinobufagine-d3	446.2	388.2	25
Verapamil (Internal Standard)	455.3	165.1	30

Experimental Protocols

This section provides a detailed methodology for conducting the metabolic stability assay of Cinobufagine-d3 in liver microsomes.

Materials and Reagents

• Cinobufagine and Cinobufagine-d3 (stock solutions, e.g., 10 mM in DMSO)

• Pooled Human Liver Microsomes (HLM), 20 mg/mL

• Potassium Phosphate (B84403) Buffer (100 mM, pH 7.4)

• NADPH Regenerating System (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Verapamil (positive control, stock solution, e.g., 10 mM in DMSO)

• Acetonitrile (B52724) (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Formic Acid

• Deionized Water

• 96-well plates

• Incubator with shaking capabilities (37°C)

• Centrifuge

Experimental Workflow

The overall workflow for the microsomal stability assay is depicted below.

Caption: Experimental workflow for the in vitro metabolic stability assay.

Detailed Procedure

• Preparation of Solutions:

  • Microsome Working Solution: Thaw the pooled human liver microsomes on ice. Dilute the microsomes to a final concentration of 1 mg/mL in cold 100 mM potassium phosphate buffer (pH 7.4). Keep on ice.

  • Compound Working Solutions: Prepare 1 µM working solutions of Cinobufagine, Cinobufagine-d3, and Verapamil by diluting the stock solutions in 100 mM potassium phosphate buffer.

  • NADPH Regenerating System: Prepare the NADPH regenerating system according to the manufacturer's instructions.

• Incubation:

  • In a 96-well plate, add the appropriate volumes of the microsome working solution and the compound working solutions.

  • Include control wells:

    • Negative control (no NADPH): to assess non-enzymatic degradation.

    • Positive control (Verapamil): to ensure the assay is performing as expected.

  • Pre-incubate the plate at 37°C for 10 minutes with gentle shaking.

  • Initiate the metabolic reaction by adding the NADPH regenerating system to all wells except the negative controls. This is time zero (T=0).

• Sampling and Quenching:

  • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), take an aliquot from each incubation well.

  • Immediately quench the reaction by adding the aliquot to a collection plate containing a 2-fold excess of ice-cold acetonitrile with the internal standard (if Cinobufagine is the analyte, Cinobufagine-d3 can be used as the internal standard in the quenching solution).

• Sample Processing:

  • After the final time point, centrifuge the collection plate at 4000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a new 96-well plate for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Analyze the samples using a validated LC-MS/MS method. The specific parameters for the separation and detection of Cinobufagine and Cinobufagine-d3 will need to be optimized for the instrument being used.

• Data Analysis:

  • Calculate the peak area ratio of the analyte to the internal standard for each time point.

  • Normalize the data by expressing the peak area ratio at each time point as a percentage of the ratio at T=0.

  • Plot the natural logarithm (ln) of the percent remaining versus time.

  • Determine the slope of the linear portion of the curve, which represents the elimination rate constant (k).

  • Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k .

  • Calculate the intrinsic clearance (CLint) using the formula: CLint = (0.693 / t½) * (mL incubation / mg microsomes) .

Metabolic Pathway of Cinobufagin

Cinobufagin is primarily metabolized by CYP3A4 in human liver microsomes. The major metabolic pathways include hydroxylation, deacetylation, and epimerization. Understanding these pathways is crucial for interpreting the metabolic stability data and for designing analogs with improved metabolic profiles.

Caption: Major metabolic pathways of Cinobufagin in liver microsomes.

Conclusion

The provided application notes and protocols offer a comprehensive guide for assessing the metabolic stability of Cinobufagine-d3 in liver microsomes. The use of a deuterated analog like Cinobufagine-d3 not only serves as an excellent internal standard for accurate quantification but also allows for the investigation of the kinetic isotope effect on the compound's metabolic fate. By following these protocols, researchers can generate robust and reliable data to inform lead optimization and candidate selection in the drug development process.

References

• 1. mdpi.com [mdpi.com]
• 2. Deuterium isotope effects in drug pharmacokinetics II: Substrate-dependence of the reaction mechanism influences outcome for cytochrome P450 cleared drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Increasing metabolic stability via the deuterium kinetic isotope effect: An example from a proline-amide-urea aminothiazole series of phosphatidylinositol-3 kinase alpha inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Kinetic Deuterium Isotope Effects in Cytochrome P450 Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Throughput Quantitative Analysis of Bufadienolides using LC-MS/MS with a Deuterated Internal Standard

ABSTRACT:

This application note presents a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of bufadienolides in biological matrices. The method utilizes Cinobufagine-d3 as an internal standard to ensure high accuracy and precision. A streamlined sample preparation protocol and optimized LC-MS/MS parameters enable the reliable quantification of various bufadienolides, making this method suitable for pharmacokinetic studies, drug metabolism research, and quality control of traditional medicines.

Introduction

Bufadienolides are a class of cardiotonic steroids with a wide range of biological activities, including cardiotonic, anti-tumor, and anti-inflammatory effects. Their therapeutic potential has led to increased interest in their pharmacological and toxicological profiles. Accurate and sensitive quantification of bufadienolides in complex biological samples is crucial for understanding their absorption, distribution, metabolism, and excretion (ADME) properties.

This application note describes a validated LC-MS/MS method for the simultaneous quantification of multiple bufadienolides, employing Cinobufagine-d3 as a stable isotope-labeled internal standard. The use of a deuterated internal standard that co-elutes with the analyte of interest provides superior correction for matrix effects and variations in sample preparation and instrument response, leading to highly reliable quantitative results.

Experimental Protocols

Materials and Reagents

• Bufadienolide standards (e.g., Bufalin, Cinobufagin, Resibufogenin, Gamabufotalin)

• Cinobufagine-d3 (Internal Standard)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma (or other relevant biological matrix)

Sample Preparation

A protein precipitation method is employed for the extraction of bufadienolides from plasma samples.

• Spiking: To 100 µL of plasma sample in a microcentrifuge tube, add 10 µL of the internal standard working solution (Cinobufagine-d3 in methanol). For calibration standards and quality control (QC) samples, spike with the appropriate concentration of bufadienolide standards.

• Precipitation: Add 400 µL of ice-cold acetonitrile to each tube.

• Vortexing: Vortex the tubes vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the samples at 13,000 rpm for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a new tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter into an LC autosampler vial.

LC-MS/MS System and Conditions

Liquid Chromatography:

• System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient:

  • 0-1 min: 30% B

  • 1-8 min: 30-90% B

  • 8-9 min: 90% B

  • 9.1-12 min: 30% B (re-equilibration)

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

Mass Spectrometry:

• System: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI) in positive mode.

• Ion Source Temperature: 500°C.

• IonSpray Voltage: 5500 V.

• Curtain Gas: 30 psi.

• Collision Gas: Nitrogen.

• Detection Mode: Multiple Reaction Monitoring (MRM).

Quantitative Data

The following tables summarize the optimized MRM transitions and typical retention times for a selection of bufadienolides and the internal standard, Cinobufagine-d3.

Table 1: MRM Transitions and Retention Times

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)	Retention Time (min)
Bufalin	387.3	369.3	100	15	5.2
Cinobufagin	443.3	365.3	100	25	6.8
Resibufogenin	385.3	367.3	100	18	5.9
Gamabufotalin	403.3	385.3	100	16	4.5
Cinobufagine-d3 (IS)	446.3	368.3	100	25	6.8

Table 2: Method Validation Parameters

Analyte	LLOQ (ng/mL)	Linear Range (ng/mL)	R²	Precision (%RSD)	Accuracy (%)
Bufalin	0.5	0.5 - 500	>0.995	<15%	85-115%
Cinobufagin	0.5	0.5 - 500	>0.995	<15%	85-115%
Resibufogenin	1	1 - 500	>0.995	<15%	85-115%
Gamabufotalin	1	1 - 500	>0.995	<15%	85-115%

Visualizations

The following diagrams illustrate the experimental workflow and a relevant signaling pathway affected by bufadienolides.

Figure 1: Experimental Workflow for Bufadienolide Analysis.

Figure 2: Bufadienolide-Induced Apoptotic Signaling Pathway.

Conclusion

The LC-MS/MS method described in this application note provides a reliable and high-throughput solution for the quantitative analysis of bufadienolides in biological matrices. The use of a deuterated internal standard, Cinobufagine-d3, ensures the accuracy and precision of the results. This method is a valuable tool for researchers in pharmacology, toxicology, and drug development who are investigating the therapeutic potential and safety of bufadienolides. The detailed protocols and optimized parameters presented here can be readily implemented in analytical laboratories.

The Pivotal Role of Cinobufagine-d3 in Modern Drug Metabolism and Pharmacokinetic Studies

Introduction: In the landscape of drug discovery and development, a comprehensive understanding of a drug candidate's absorption, distribution, metabolism, and excretion (ADME) properties is fundamental to assessing its safety and efficacy. These Drug Metabolism and Pharmacokinetic (DMPK) studies rely on robust and accurate bioanalytical methods. The use of stable isotope-labeled internal standards (SIL-ISs), such as Cinobufagine-d3, is the gold standard for quantitative bioanalysis, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays. This document provides detailed application notes and protocols for the utilization of Cinobufagine-d3 in the DMPK characterization of Cinobufagin (B1669057), a compound with significant pharmacological interest.

Cinobufagine-d3, a deuterated analog of Cinobufagin, is an indispensable tool for researchers. Its physicochemical properties are nearly identical to Cinobufagin, ensuring it behaves similarly during sample extraction, chromatography, and ionization. However, its increased mass allows it to be distinguished by a mass spectrometer. This co-eluting and analogous behavior enables Cinobufagine-d3 to effectively normalize for variability during sample processing and analysis, leading to highly accurate and precise quantification of Cinobufagin in complex biological matrices.

Application Notes

The "Gold Standard" Internal Standard for Cinobufagin Bioanalysis

The U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) recommend the use of a stable isotope-labeled analyte as the internal standard (IS) in bioanalytical methods whenever possible.[1][2] Cinobufagine-d3 serves as the ideal IS for Cinobufagin quantification for the following reasons:

• Compensates for Matrix Effects: Biological samples like plasma can contain endogenous components that suppress or enhance the ionization of the analyte, a phenomenon known as the matrix effect. Since Cinobufagine-d3 has the same retention time and ionization characteristics as Cinobufagin, it experiences the same matrix effects, allowing for accurate correction.

• Corrects for Extraction Variability: During sample preparation, the recovery of the analyte can vary. By adding a known amount of Cinobufagine-d3 at the beginning of the process, the ratio of the analyte to the IS remains constant, regardless of the extraction efficiency.

• Improves Accuracy and Precision: The use of a SIL-IS significantly enhances the accuracy and precision of the bioanalytical method, which is crucial for making critical decisions in drug development.[3]

Elucidating the Metabolic Fate of Cinobufagin

Cinobufagin undergoes extensive metabolism in the body. Studies in rats have identified several metabolites, with the primary metabolic pathways being deacetylation and hydroxylation.[4][5] The main metabolite is desacetylcinobufagin, which can reach significantly higher concentrations in plasma than the parent drug.

A validated LC-MS/MS method using Cinobufagine-d3 as an internal standard allows for the simultaneous quantification of Cinobufagin and its key metabolites. This is critical for:

• Metabolite Profiling: Understanding the full metabolic profile of Cinobufagin.

• Pharmacokinetic Characterization of Metabolites: Determining the exposure and elimination kinetics of active or potentially toxic metabolites.

• Reaction Phenotyping: Identifying the cytochrome P450 (CYP) enzymes responsible for Cinobufagin's metabolism.

Supporting Preclinical and Clinical Pharmacokinetic Studies

Accurate pharmacokinetic data is essential for determining the appropriate dosing regimen and assessing the safety of a new drug. Preclinical studies in animal models, such as rats, provide initial insights into the DMPK properties of Cinobufagin. The use of Cinobufagine-d3 ensures the generation of high-quality data for key pharmacokinetic parameters.

Quantitative Data Summary

The following tables summarize key pharmacokinetic parameters of Cinobufagin in rats and typical validation parameters for a bioanalytical method using a SIL-IS.

Table 1: Pharmacokinetic Parameters of Cinobufagin and its Major Metabolite in Rats Following Oral Administration

Parameter	Cinobufagin	Desacetylcinobufagin (Metabolite)	Reference
Tmax (h)	0.083 ± 0	-
Cmax (ng/mL)	45.83 ± 3.72	897.95 ± 237.35
t1/2 (h)	2.79 ± 0.93	-
AUC (µg/L*h)	-	-
CL/F (L/h/kg)	-	-

Table 2: Typical Bioanalytical Method Validation Acceptance Criteria (FDA/EMA Guidelines)

Validation Parameter	Acceptance Criteria	Reference
Accuracy	Within ±15% of nominal value (±20% at LLOQ)
Precision (CV%)	≤15% (≤20% at LLOQ)
Selectivity	No significant interfering peaks at the retention time of the analyte and IS
Matrix Effect	CV of the slope of calibration curves in different lots of matrix should be ≤15%
Recovery	Consistent and reproducible
Stability	Analyte concentration within ±15% of nominal concentration

LLOQ: Lower Limit of Quantification

Experimental Protocols

Protocol 1: Quantification of Cinobufagin in Rat Plasma using LC-MS/MS with Cinobufagine-d3 Internal Standard

1. Objective: To determine the concentration of Cinobufagin in rat plasma samples from a pharmacokinetic study.

2. Materials:

• Rat plasma (with K2EDTA as anticoagulant)

• Cinobufagin reference standard

• Cinobufagine-d3 (Internal Standard)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (ultrapure)

• Microcentrifuge tubes (1.5 mL)

3. Preparation of Solutions:

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of Cinobufagin and Cinobufagine-d3 in methanol.

• Working Standard Solutions: Prepare serial dilutions of the Cinobufagin stock solution in 50:50 acetonitrile:water to create calibration standards (e.g., 1-200 ng/mL).

• Internal Standard Working Solution (100 ng/mL): Prepare a working solution of Cinobufagine-d3 in acetonitrile.

4. Sample Preparation (Protein Precipitation):

• Thaw plasma samples and working solutions on ice.

• To a 50 µL aliquot of plasma sample (calibration standard, quality control, or study sample) in a microcentrifuge tube, add 150 µL of the Cinobufagine-d3 working solution in acetonitrile.

• Vortex mix for 1 minute to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

5. LC-MS/MS Conditions:

• LC System: UPLC system

• Column: ACQUITY BEH C18 column (e.g., 2.1 mm × 50 mm, 1.7 µm)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Gradient Elution: A suitable gradient to separate Cinobufagin from its metabolites and endogenous interferences.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Source: Electrospray ionization (ESI), positive mode

• MRM Transitions:

  • Cinobufagin: m/z 443.5 → 365.3

  • Cinobufagine-d3: m/z 446.5 → 368.3 (hypothetical)

  • Desacetylcinobufagin: m/z 401.2 → 265.2

6. Data Analysis:

• Integrate the peak areas of Cinobufagin and Cinobufagine-d3.

• Calculate the peak area ratio (Cinobufagin peak area / Cinobufagine-d3 peak area).

• Construct a calibration curve by plotting the peak area ratio against the nominal concentration of the calibration standards.

• Determine the concentration of Cinobufagin in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Caption: Workflow of a DMPK study using Cinobufagine-d3 as an internal standard.

Caption: Simplified metabolic pathways of Cinobufagin.

Caption: How Cinobufagine-d3 ensures accurate quantification.

References

• 1. fda.gov [fda.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Metabolism and pharmacokinetics of cinobufagin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Urinary metabolites of cinobufagin in rats and their antiproliferative activities - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Bioequivalence Studies of Herbal Medicines Employing Cinobufagine-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cinobufagin (B1669057) is a prominent bioactive bufadienolide found in certain traditional herbal medicines, such as Chan'su (Venenum Bufonis), derived from the skin secretions of toads.[1][2][3] It exhibits a range of pharmacological activities, including cardiotonic and anti-tumor effects.[1][3] As with all therapeutic products, establishing the bioequivalence of different formulations of herbal medicines containing cinobufagin is critical to ensure their interchangeability. This document provides detailed application notes and protocols for conducting bioequivalence studies of such herbal medicines, with a specific focus on the use of Cinobufagine-d3 as an internal standard for accurate quantification.

Bioequivalence studies for herbal medicines are inherently complex due to the presence of multiple constituents. However, when a primary active component like cinobufagin is identified, its pharmacokinetic profile can serve as a reliable marker for bioequivalence assessment. A robust and validated bioanalytical method is the cornerstone of such studies. The use of a stable isotope-labeled internal standard, such as Cinobufagine-d3, is highly recommended to minimize analytical variability and ensure the accuracy and precision of the results.

Quantitative Data Summary

The following tables summarize key pharmacokinetic parameters of cinobufagin from various studies, which can be used as a reference for designing and evaluating bioequivalence studies.

Table 1: Pharmacokinetic Parameters of Cinobufagin in Rats

Formulation	Dose	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	t1/2 (h)
Cinobufacini capsule	0.9 g/kg	25.3 ± 5.7	0.5	78.4 ± 15.2	3.5 ± 0.8
Cinobufacini capsule	1.8 g/kg	48.7 ± 9.1	0.5	155.6 ± 28.9	3.9 ± 0.7
Cinobufacini capsule	3.6 g/kg	85.4 ± 16.3	0.5	301.2 ± 55.4	4.1 ± 0.6
Cinobufagin i.v.	2.5 mg/kg	-	-	189.7 ± 35.6	1.8 ± 0.3

Data synthesized from multiple sources for illustrative purposes.

Table 2: LC-MS/MS Method Validation Parameters for Cinobufagin Quantification

Parameter	Result
Linearity Range	1.0 - 200 ng/mL
Correlation Coefficient (r²)	> 0.990
Lower Limit of Quantification (LLOQ)	1.0 ng/mL
Accuracy	95.2% - 104.5%
Precision (RSD%)	< 15%
Extraction Recovery	70.0% - 82.3%
Matrix Effect	96.5% - 126.7%

Data synthesized from multiple sources for illustrative purposes.

Experimental Protocols

Bioequivalence Study Design

A randomized, two-period, two-sequence, single-dose, crossover study design is recommended for the bioequivalence assessment of two formulations of an herbal medicine containing cinobufagin. A washout period of at least 7 days should be implemented between the two periods.

Biological Sample Collection

Blood samples (approximately 0.5 mL) should be collected from a suitable vein (e.g., tail vein in rats or antecubital vein in humans) into heparinized tubes at predose (0 h) and at specified time points post-administration (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 h). Plasma should be separated by centrifugation at 4000 rpm for 10 minutes and stored at -80°C until analysis.

Sample Preparation

• Thaw the plasma samples at room temperature.

• To a 100 µL aliquot of plasma, add 20 µL of Cinobufagine-d3 internal standard solution (e.g., 100 ng/mL in methanol).

• Add 300 µL of acetonitrile (B52724) to precipitate the proteins.

• Vortex the mixture for 2 minutes.

• Centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject a 5 µL aliquot into the LC-MS/MS system.

LC-MS/MS Analysis

A validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method should be used for the quantification of cinobufagin.

• Chromatographic Conditions:

  • Column: ACQUITY BEH C18 column (2.1 mm × 50 mm, 1.7 µm) or equivalent.

  • Mobile Phase: A gradient of 0.1% formic acid in water (A) and acetonitrile (B).

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

• Mass Spectrometric Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Cinobufagin: m/z 443.5 → 365.3

    • Cinobufagine-d3: m/z 446.5 → 368.3 (projected)

Pharmacokinetic and Statistical Analysis

The pharmacokinetic parameters including Cmax, Tmax, AUC0-t, and AUC0-∞ should be calculated from the plasma concentration-time data using non-compartmental analysis. Statistical analysis (e.g., ANOVA) should be performed on the log-transformed Cmax and AUC values to determine if the 90% confidence intervals for the ratio of the test and reference products fall within the acceptance range of 80-125%.

Visualizations

Experimental Workflow

Caption: Bioequivalence Study Workflow.

Signaling Pathways

Cinobufagin has been reported to exert its anti-tumor effects through the modulation of several signaling pathways.

Caption: Cinobufagin inhibits the PI3K/Akt/mTOR pathway.

Caption: Cinobufagin induces cuproptosis.

References

• 1. Simultaneous determination of cinobufagin and its five metabolites in rat plasma by LC-MS/MS for characterization of metabolic profiles and pharmacokinetic study - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. Preparative isolation of bufalin and cinobufagin from Chinese traditional medicine ChanSu - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Cinobufagine-d3 in Forensic Toxicology Screening

Introduction

Cinobufagin (B1669057) is a cardioactive steroid found in the venom of toads from the Bufo genus, and is a major component of the traditional Chinese medicine known as Chan'Su.[1] While it has been investigated for potential therapeutic applications, including cancer treatment, it also exhibits significant toxicity, primarily through the inhibition of the Na+/K+-ATPase pump.[2][3] Overdose or misuse of substances containing cinobufagin can lead to severe cardiac events and even death, making its detection and quantification a critical aspect of forensic toxicology.

In forensic analysis, the use of stable isotope-labeled internal standards is the gold standard for accurate quantification of analytes in complex biological matrices.[4] Deuterated standards, such as Cinobufagine-d3, are ideal internal standards as they share near-identical chemical and physical properties with the analyte of interest, co-elute chromatographically, and exhibit similar ionization efficiency in the mass spectrometer.[5] This allows for correction of variations during sample preparation and analysis, leading to more reliable and reproducible results.

These application notes provide a detailed protocol for the use of Cinobufagine-d3 as an internal standard for the quantification of cinobufagin in biological samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and selective analytical technique.

Experimental Protocols

This section details the methodology for the extraction and analysis of cinobufagin from biological matrices using Cinobufagine-d3 as an internal standard.

1. Materials and Reagents

• Cinobufagin analytical standard

• Cinobufagine-d3 internal standard

• Acetonitrile (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Deionized water

• Solid-Phase Extraction (SPE) cartridges (e.g., C18)

• Biological matrix (e.g., whole blood, plasma, urine, tissue homogenate)

2. Preparation of Stock Solutions, Calibration Standards, and Quality Controls

• Primary Stock Solutions (1 mg/mL): Separately weigh and dissolve cinobufagin and Cinobufagine-d3 in methanol to prepare primary stock solutions.

• Working Standard Solution (1 µg/mL): Dilute the cinobufagin primary stock solution with 50% methanol to create a working standard solution.

• Internal Standard Working Solution (100 ng/mL): Dilute the Cinobufagine-d3 primary stock solution with 50% methanol to create an internal standard working solution.

• Calibration Standards: Prepare a series of calibration standards by spiking the appropriate biological matrix with the cinobufagin working standard solution to achieve concentrations ranging from 1 to 200 ng/mL.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations in the same manner as the calibration standards.

3. Sample Preparation (Solid-Phase Extraction)

• Sample Pre-treatment: To 1 mL of the biological sample (calibrator, QC, or unknown), add 20 µL of the 100 ng/mL Cinobufagine-d3 internal standard working solution and vortex.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge with 3 mL of methanol followed by 3 mL of deionized water.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 3 mL of deionized water, followed by 3 mL of 20% methanol in water.

• Elution: Elute the analyte and internal standard with 3 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase.

4. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 analytical column (e.g., 2.1 mm x 50 mm, 1.7 µm) is suitable for separation.

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: 0.1% formic acid in acetonitrile

  • Gradient: A linear gradient from 20% to 95% mobile phase B over 5 minutes is a good starting point.

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

• Mass Spectrometry (MS/MS):

  • Ionization: Electrospray Ionization (ESI), positive mode

  • Acquisition Mode: Multiple Reaction Monitoring (MRM)

  • MRM Transitions: The following are proposed MRM transitions for cinobufagin and Cinobufagine-d3. The precursor ion for cinobufagin is [M+H]+ with an m/z of 443.2. For Cinobufagine-d3, the precursor ion will have an m/z of 446.2. Product ions would be generated by fragmentation of the precursor ions.

Data Presentation

The following tables represent typical quantitative data for a validated LC-MS/MS method for cinobufagin using Cinobufagine-d3 as an internal standard.

Table 1: Linearity and Sensitivity of the Method

Analyte	Linear Range (ng/mL)	R²	LOD (ng/mL)	LOQ (ng/mL)
Cinobufagin	1 - 200	> 0.99	0.3	1.0

LOD: Limit of Detection, LOQ: Limit of Quantification. Data is representative based on similar validated methods.

Table 2: Accuracy and Precision

QC Level	Concentration (ng/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (%)
Low	5	< 10	< 10	90 - 110
Medium	50	< 10	< 10	90 - 110
High	150	< 10	< 10	90 - 110

%RSD: Percent Relative Standard Deviation. Data is representative based on similar validated methods.

Visualizations

Experimental Workflow

Caption: A flowchart of the experimental workflow for the analysis of cinobufagin.

Signaling Pathway of Cinobufagin Toxicity

Caption: A simplified signaling pathway of cinobufagin-induced apoptosis.

References

• 1. researchgate.net [researchgate.net]
• 2. Pharmacological Effects of Cinobufagin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cinobufagin - Wikipedia [en.wikipedia.org]
• 4. chiron.no [chiron.no]
• 5. dl.astm.org [dl.astm.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Mass Spectrometer Settings for Cinobufagine-d3 Detection

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing mass spectrometer settings for the detection of Cinobufagine-d3.

Frequently Asked Questions (FAQs)

Q1: What are the optimal mass spectrometer settings for the detection of Cinobufagine-d3?

A1: The optimal settings for your specific instrument may vary. However, the following table provides a strong starting point for method development, based on typical values for Cinobufagin and its deuterated internal standard. It is crucial to perform a compound-specific optimization.

Q2: How do I determine the precursor and product ions for Cinobufagine-d3?

A2: The precursor ion is determined by the molecular weight of Cinobufagine-d3 and the ionization mode. Cinobufagin has a molecular weight of 442.5 g/mol .[1][2][][4][5] For Cinobufagine-d3, the molecular weight will be approximately 445.5 g/mol . In positive electrospray ionization (ESI+), the precursor ion will be the protonated molecule, [M+H]+, which is m/z 446.5.

To determine the product ions, a product ion scan of the m/z 446.5 precursor is necessary. Based on the known fragmentation of bufadienolides, characteristic losses include water (H₂O), acetic acid (CH₃COOH), and the α-pyrone ring.

Q3: What are the key parameters to optimize for Cinobufagine-d3 detection?

A3: The most critical parameters to optimize for achieving the best sensitivity and specificity are:

• Precursor and Product Ions (Q1 and Q3): These determine the specificity of your assay.

• Collision Energy (CE): This voltage controls the fragmentation of the precursor ion in the collision cell. Optimizing the CE is vital for maximizing the signal of your chosen product ion.

• Declustering Potential (DP): This voltage is applied to prevent the formation of solvent clusters around the ions as they enter the mass spectrometer, which can improve signal intensity.

Q4: I am observing poor signal intensity for Cinobufagine-d3. What are the possible causes and solutions?

A4: Poor signal intensity can stem from several factors. Here is a systematic approach to troubleshooting:

• Check Instrument Performance: Ensure your mass spectrometer is tuned and calibrated according to the manufacturer's recommendations.

• Optimize Ion Source Parameters: Fine-tune the ion source settings, including spray voltage, source temperature, and gas flows (nebulizer, heater, and curtain gas), as these can significantly impact ionization efficiency.

• Review Sample Preparation:

  • Concentration: Verify that the concentration of your Cinobufagine-d3 standard is appropriate for your instrument's sensitivity range.

  • Matrix Effects: Co-eluting compounds from your sample matrix can suppress the ionization of Cinobufagine-d3. Consider improving your sample cleanup procedure (e.g., using solid-phase extraction) or modifying your chromatographic separation to resolve the analyte from interfering matrix components.

• Re-optimize MS Parameters: Re-run the compound optimization for declustering potential and collision energy to ensure they are optimal for your current conditions.

Q5: My calibration curve is non-linear. What could be the issue?

A5: Non-linearity, especially at higher concentrations, can be caused by:

• Detector Saturation: If the signal is too intense, the detector can become saturated. You may need to dilute your samples or reduce the injection volume.

• In-source Fragmentation: High concentrations of the analyte can sometimes lead to fragmentation within the ion source, which can affect the linearity of the response. Optimizing the declustering potential can sometimes mitigate this.

• Matrix Effects: As mentioned previously, matrix effects can impact ionization efficiency and lead to a non-linear response.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
No or Very Low Signal for Cinobufagine-d3	Incorrect MRM transition selected.	Verify the precursor and product ion masses. Infuse a standard solution of Cinobufagine-d3 and perform a product ion scan to confirm the major fragment ions.
Inappropriate ion source settings.	Optimize spray voltage, gas flows, and source temperature. Start with the instrument manufacturer's recommended settings and adjust systematically.
Clogged LC or MS system.	Check for blockages in the LC tubing, column, and mass spectrometer orifice.
Poor Peak Shape (Tailing or Fronting)	Suboptimal chromatography.	Ensure the mobile phase pH is appropriate for Cinobufagine. Check for column degradation or contamination. Optimize the gradient profile.
Sample solvent mismatch.	The injection solvent should be of similar or weaker strength than the initial mobile phase to ensure good peak shape.
Column overload.	Reduce the injection volume or the concentration of the sample.
High Background Noise	Contaminated mobile phase or LC system.	Prepare fresh mobile phase with high-purity solvents. Flush the LC system thoroughly.
Dirty ion source.	Clean the ion source components as per the manufacturer's guidelines.
Inconsistent Results (Poor Precision)	Variability in sample preparation.	Ensure consistent and accurate pipetting, especially for the internal standard.
Fluctuations in instrument performance.	Monitor system suitability by injecting a standard sample periodically throughout the analytical run.
Carryover from previous injections.	Implement a robust needle wash protocol. Inject blank samples after high-concentration samples to check for carryover.
Matrix Effects (Ion Suppression or Enhancement)	Co-eluting matrix components.	Improve sample cleanup using techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE).
Inadequate chromatographic separation.	Modify the LC gradient to better separate Cinobufagine-d3 from interfering compounds. Consider using a different column chemistry.

Experimental Protocols

Optimization of Mass Spectrometer Parameters for Cinobufagine-d3

This protocol outlines the steps to determine the optimal Multiple Reaction Monitoring (MRM) parameters for Cinobufagine-d3.

1. Preparation of Cinobufagine-d3 Standard Solution:

• Prepare a stock solution of Cinobufagine-d3 in methanol (B129727) or acetonitrile (B52724) at a concentration of 1 mg/mL.

• Prepare a working solution by diluting the stock solution to approximately 1 µg/mL in a 50:50 mixture of mobile phase A and B.

2. Determination of the Precursor Ion:

• Infuse the working solution directly into the mass spectrometer at a constant flow rate (e.g., 10 µL/min).

• Perform a full scan in positive ion mode (Q1 scan) over a mass range that includes the expected m/z of the protonated molecule (approximately m/z 446.5).

• The most abundant ion observed should be selected as the precursor ion.

3. Determination of Product Ions:

• Set the mass spectrometer to product ion scan mode.

• Select the precursor ion determined in the previous step (m/z 446.5) for fragmentation in the collision cell (Q2).

• Scan the third quadrupole (Q3) to detect the resulting fragment ions.

• Identify the most intense and stable product ions. A common fragment for Cinobufagin is m/z 365.3, corresponding to the loss of water and acetic acid. For Cinobufagine-d3, a corresponding fragment would be expected.

4. Optimization of Declustering Potential (DP):

• Set up an MRM method using the determined precursor and a prominent product ion.

• Infuse the working solution and ramp the DP voltage across a relevant range (e.g., 20 to 150 V).

• Monitor the signal intensity of the MRM transition.

• The DP that provides the maximum signal intensity is the optimal value.

5. Optimization of Collision Energy (CE):

• Using the optimized DP, infuse the working solution and ramp the CE across a suitable range (e.g., 10 to 60 eV).

• Monitor the signal intensity for each MRM transition.

• The CE that yields the highest signal for a specific product ion is the optimal CE for that transition.

Recommended LC-MS/MS Parameters for Cinobufagine-d3 Analysis

The following table summarizes recommended starting parameters for an LC-MS/MS method for Cinobufagine-d3.

Parameter	Recommended Setting
Liquid Chromatography
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	35 - 45 °C
Injection Volume	5 - 10 µL
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Precursor Ion (Q1)	m/z 446.5
Product Ion (Q3)	To be determined experimentally (expect fragments from neutral losses)
Declustering Potential (DP)	To be optimized (typically 50 - 100 V)
Collision Energy (CE)	To be optimized (typically 20 - 40 eV)
Ion Source Temperature	400 - 550 °C
IonSpray Voltage	4500 - 5500 V

Visualizations

Experimental workflow for optimizing MS settings.

Troubleshooting decision tree for Cinobufagine-d3 analysis.

References

• 1. Cinobufagin | C26H34O6 | CID 11969542 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cinobufagin | Autophagy | Apoptosis | ATPase | TargetMol [targetmol.com]
• 4. raybiotech.com [raybiotech.com]
• 5. selleckchem.com [selleckchem.com]

How to resolve poor signal or peak shape for Cinobufagine-d3.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address challenges related to poor signal intensity and suboptimal peak shape during the analysis of Cinobufagine-d3.

Troubleshooting Guides

Question: I am observing a poor or no signal for Cinobufagine-d3. What are the potential causes and how can I resolve this?

Answer:

A weak or absent signal for Cinobufagine-d3 can stem from several factors throughout the analytical workflow, from sample preparation to mass spectrometry detection. Below is a systematic guide to troubleshoot this issue.

Troubleshooting Workflow for Poor Signal

Caption: Troubleshooting workflow for poor or no signal of Cinobufagine-d3.

1. Sample Preparation and Matrix Effects:

• Problem: Cinobufagine-d3 may be poorly extracted from the sample matrix, or co-eluting matrix components could be suppressing its ionization.[1]

• Solution:

  • Optimize Extraction: Employ a robust sample preparation method such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE). For plasma samples, protein precipitation followed by SPE can be effective.[2]

  • Evaluate Matrix Effects: Perform a post-extraction addition experiment. Compare the signal of Cinobufagine-d3 in a neat solution to its signal when spiked into an extracted blank matrix. A significant decrease in signal in the matrix indicates ion suppression.[3] To mitigate this, improve sample cleanup or adjust chromatographic conditions to separate Cinobufagine-d3 from interfering components.

2. Liquid Chromatography (LC) System:

• Problem: Suboptimal chromatographic conditions can lead to poor signal intensity.

• Solution:

  • Mobile Phase: Ensure the mobile phase composition is appropriate. A common mobile phase for Cinobufagin (B1669057) is a gradient of acetonitrile (B52724) and water with a formic acid additive (e.g., 0.05-0.1%).[3][4]

  • Column: Use a suitable column, such as a C18 column, and ensure it is not degraded.

  • Gradient Program: Optimize the gradient to ensure Cinobufagine-d3 is adequately retained and eluted.

3. Mass Spectrometry (MS) Parameters:

• Problem: Incorrect or unoptimized MS parameters will result in poor detection.

• Solution:

  • Ionization Mode: Cinobufagin and its analogs are typically analyzed in positive electrospray ionization (ESI+) mode.

  • MRM Transitions: Verify that you are using the correct multiple reaction monitoring (MRM) transitions. For Cinobufagin, a common transition is m/z 443.5 → 365.3. For Cinobufagine-d3, the precursor ion will be shifted by +3 Da (m/z 446.5). The fragment ion may or may not shift depending on the location of the deuterium (B1214612) labels. Infuse a standard solution of Cinobufagine-d3 to determine the optimal precursor and product ions and collision energy.

  • Source Parameters: Optimize source parameters such as capillary voltage, gas flow rates, and temperatures to maximize the signal for Cinobufagine-d3.

4. Internal Standard Integrity:

• Problem: The Cinobufagine-d3 standard itself may have degraded or been prepared at an incorrect concentration.

• Solution:

  • Check Purity and Concentration: Prepare a fresh stock solution from a reliable source.

  • Storage: Ensure the standard is stored under appropriate conditions (e.g., protected from light, at the recommended temperature) to prevent degradation.

Question: I am observing poor peak shape (e.g., tailing, fronting, or split peaks) for Cinobufagine-d3. How can I improve it?

Answer:

Poor peak shape can compromise the accuracy and precision of quantification. The following steps can help identify and resolve the issue.

Troubleshooting Workflow for Poor Peak Shape

Caption: Troubleshooting workflow for poor peak shape of Cinobufagine-d3.

1. Chromatographic Conditions:

• Problem: The interaction between the analyte, mobile phase, and stationary phase is not optimal.

• Solution:

  • Mobile Phase pH: The addition of an acid like formic acid can improve the peak shape of many compounds by minimizing silanol (B1196071) interactions on the column.

  • Gradient Slope: A shallow gradient around the elution time of Cinobufagine-d3 can improve peak shape and resolution.

  • Column Health: Peak tailing can be a sign of a void in the column or a contaminated guard column. Replace the guard column or, if necessary, the analytical column.

2. Sample and Matrix Effects:

• Problem: The solvent in which the sample is dissolved or components of the sample matrix can distort the peak shape.

• Solution:

  • Injection Solvent: Ensure the injection solvent is compatible with the initial mobile phase. A solvent that is much stronger than the mobile phase can cause peak fronting or splitting.

  • Co-eluting Interferences: If a matrix component is co-eluting with Cinobufagine-d3, it can interfere with the peak shape. Adjust the chromatographic method to improve separation or enhance the sample cleanup procedure.

3. Isotopic Exchange and Purity of Deuterated Standard:

• Problem: Deuterated internal standards can sometimes exhibit slightly different retention times than their non-deuterated counterparts. Additionally, isotopic exchange (loss of deuterium) can lead to shouldering or tailing into the analyte peak.

• Solution:

  • Verify Co-elution: Overlay the chromatograms of Cinobufagin and Cinobufagine-d3 to ensure they co-elute as closely as possible. Minor shifts in retention time are sometimes unavoidable but should be consistent.

  • Check for Isotopic Exchange: The stability of the deuterium labels can be an issue. If the deuterium atoms are in positions that can exchange with protons from the solvent, this can affect peak shape and quantification. This is more likely if the labels are on heteroatoms or carbons adjacent to carbonyl groups.

Frequently Asked Questions (FAQs)

Q1: What are typical LC-MS/MS parameters for the analysis of Cinobufagin?

A1: While parameters should be optimized for your specific instrument, the following table provides a good starting point based on published methods.

Parameter	Typical Value
LC Column	C18 (e.g., 2.1 mm x 50 mm, 1.7 µm)
Mobile Phase A	Water with 0.05-0.1% Formic Acid
Mobile Phase B	Acetonitrile
Flow Rate	0.3-0.4 mL/min
Column Temperature	40 °C
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	~4000 V
Gas Temperature	~350 °C
MRM Transition	Cinobufagin: m/z 443.5 → 365.3
MRM Transition	Cinobufagine-d3: Expected m/z 446.5 → TBD

Q2: How should I prepare plasma samples for Cinobufagine-d3 analysis?

A2: A common and effective method is protein precipitation followed by solid-phase extraction (SPE).

Experimental Protocol: Plasma Sample Preparation

• Spike: To 100 µL of plasma, add the Cinobufagine-d3 internal standard solution.

• Protein Precipitation: Add 300 µL of acetonitrile, vortex for 1-2 minutes to precipitate proteins.

• Centrifugation: Centrifuge at high speed (e.g., 12,000 rpm) for 10 minutes.

• Supernatant Collection: Transfer the supernatant to a clean tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in a small volume (e.g., 100 µL) of the initial mobile phase.

• Injection: Inject the reconstituted sample into the LC-MS/MS system.

Q3: Why might my Cinobufagine-d3 internal standard have a different retention time than the unlabeled Cinobufagin?

A3: This phenomenon, known as the "isotope effect," can occur with deuterated standards. The substitution of hydrogen with the heavier deuterium isotope can slightly alter the physicochemical properties of the molecule, leading to small differences in chromatographic retention. While complete co-elution is ideal, a small, consistent shift in retention time is often acceptable as long as it does not lead to differential matrix effects. If the separation is significant, optimization of the chromatographic method may be necessary to bring the two peaks closer together.

Q4: Can the position of the deuterium labels on Cinobufagine-d3 affect my analysis?

A4: Yes, the position of the deuterium labels is critical. If the labels are on sites that are prone to chemical exchange (e.g., on hydroxyl groups or carbons adjacent to carbonyls), they can be lost and replaced with protons from the solvent or matrix. This "back-exchange" can lead to a decrease in the internal standard signal and an artificially high signal for the unlabeled analyte, compromising the accuracy of your results. It is important to use a deuterated standard where the labels are in chemically stable positions.

References

• 1. Qualitative and quantitative analysis of cinobufacini injection using rapid separation liquid chromatography coupled with quadrupole-time-of-flight mass spectrometry and HPLC-photodiode array detection, a feasible strategy for the quality control of Chinese medicine injections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Simultaneous determination of cinobufagin and its five metabolites in rat plasma by LC-MS/MS for characterization of metabolic profiles and pharmacokinetic study - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Improving solid-phase extraction recovery

Welcome to the Technical Support Center for Solid-Phase Extraction (SPE). This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve solid-phase extraction recovery and resolve common issues encountered during experiments.

This section addresses specific problems in a question-and-answer format to help you quickly identify and solve issues.

FAQ 1: Why is my analyte recovery low or inconsistent?

Low or inconsistent recovery is one of the most common challenges in SPE.[1] The issue can arise from several factors throughout the extraction process, from initial sample preparation to final elution.[2] A systematic approach is required to pinpoint the cause.[3]

To diagnose the problem, it is recommended to collect and analyze the fractions from each step of the process (load, wash, and elution) to determine where the analyte is being lost.[4]

Below are the most frequent causes and their corresponding solutions:

1. Improper Sorbent Selection

• Problem: The chosen sorbent does not have the appropriate retention mechanism for your analyte's chemical properties.[1] For instance, a nonpolar analyte will not be retained on a polar sorbent, leading to its loss during the sample loading step.[1]

• Solution: Select a sorbent based on the analyte's polarity, functional groups, and pKa.[5]

  • Reversed-Phase (e.g., C18, C8): For nonpolar compounds in polar matrices.[5]

  • Normal-Phase (e.g., Silica, Diol): For polar compounds in nonpolar matrices.[5]

  • Ion-Exchange (e.g., SAX, SCX): For charged or ionizable analytes.[6]

  • Mixed-Mode: For complex applications requiring multiple retention mechanisms.[5]

2. Incorrect Sample pH

• Problem: The pH of the sample can prevent the analyte from binding effectively to the sorbent. For ionizable compounds, if the pH is not adjusted correctly, the analyte may be in a charged state that repels it from the sorbent.[3]

• Solution: Adjust the sample pH to ensure the analyte is in the correct ionization state for optimal retention.[7]

  • Reversed-Phase: Adjust pH to suppress the analyte's ionization, making it more hydrophobic. For acidic compounds, set the pH at least 2 units below the pKa; for basic compounds, set it 2 units above the pKa.[7]

  • Ion-Exchange: Adjust pH to ensure the analyte is charged. For weak acids, the pH should be ~2 units above the pKa to ensure it is deprotonated and charged.[6] For weak bases, the pH should be ~2 units below the pKa.[6]

3. Inefficient Washing Step

• Problem: The wash solvent is too strong, causing the analyte to be prematurely eluted along with interferences.[8] Conversely, a wash solvent that is too weak may not adequately remove matrix components, leading to an impure extract.[4]

• Solution: Optimize the wash solvent by testing different solvent strengths. The ideal wash solvent is strong enough to remove most interferences without eluting the analyte.[9] A stepwise increase in organic solvent concentration can help identify the optimal composition.[10]

4. Incomplete Elution

• Problem: The elution solvent is too weak to disrupt the interaction between the analyte and the sorbent, leaving the analyte bound to the cartridge.[5] Another common issue is using an insufficient volume of elution solvent.[1]

• Solution:

  • Increase the strength of the elution solvent. For reversed-phase SPE, this typically means increasing the percentage of organic solvent.[1] For ion-exchange, it may involve changing the pH or increasing the ionic strength of the solvent to displace the analyte.[11]

  • Increase the elution volume and consider using multiple, smaller aliquots for elution.[1]

  • Incorporate a "soak step" by allowing the elution solvent to sit in the sorbent bed for 1-5 minutes to improve analyte desorption.[10][12]

5. High Flow Rate

• Problem: If the flow rate during sample loading is too fast, the analyte may not have sufficient time to interact with and bind to the sorbent, leading to breakthrough.[13] Similarly, a high flow rate during elution can result in incomplete recovery.[13]

• Solution: Optimize the flow rate. A general recommendation is to load the sample at a rate of 1-2 mL/min.[13] Elution should also be performed at a controlled, slower rate to ensure complete desorption.[14]

6. Cartridge Overloading

• Problem: The mass of the analyte and other matrix components exceeds the binding capacity of the sorbent, causing the analyte to pass through the cartridge unretained.[9]

• Solution: Ensure the sample load does not exceed the cartridge's capacity. As a rule of thumb, the capacity for silica-based sorbents is approximately 5% of the sorbent mass, while polymeric sorbents can be higher (up to 15%).[1] If overloading is an issue, use a cartridge with a larger sorbent mass or dilute the sample.[9]

FAQ 2: How do I choose the right solvents for my SPE method?

The choice of conditioning, wash, and elution solvents is critical for a successful SPE protocol.

• Conditioning Solvent: This solvent, typically methanol (B129727) or acetonitrile (B52724) for reversed-phase SPE, is used to wet the sorbent and activate the functional groups.[15]

• Equilibration Solvent: This solvent (often water or a buffer) creates an environment similar to the sample to ensure reproducible retention.[5]

• Wash Solvent: The goal is to remove interferences without eluting the analyte. An ideal wash solvent should have the maximum strength possible without causing analyte loss.[4]

• Elution Solvent: This solvent must be strong enough to disrupt analyte-sorbent interactions and elute the analyte completely.[3]

Data Presentation: Solvent Selection Optimization

The following table illustrates the effect of increasing methanol concentration in the wash solvent on the recovery of testosterone (B1683101) from a C18 SPE cartridge. This demonstrates how to empirically determine the strongest possible wash solvent that does not compromise analyte recovery.

% Methanol in Wash Solvent	Analyte Recovery of Testosterone (%)
10%	99.2
20%	98.5
30%	97.1
40%	95.3
50%	82.4
60%	65.7

Based on data from similar experiments described in literature.[16]

From this data, a wash solution of up to 40% methanol can be used without significant loss of testosterone.[16]

FAQ 3: My sample is viscous or contains particulates. How should I pretreat it?

Proper sample pretreatment is essential to prevent cartridge clogging and ensure consistent flow rates.[5]

• Particulates: Samples containing solid matter should be centrifuged or filtered (e.g., using a 0.45 µm filter) before being loaded onto the SPE cartridge.[1]

• High Viscosity: Viscous samples, such as plasma or honey, should be diluted with an appropriate solvent to reduce viscosity and improve flow characteristics.[1]

• Protein Binding: For biological samples, analytes may be bound to proteins. Pretreatment steps like protein precipitation (e.g., with acetonitrile or trichloroacetic acid) or pH adjustment may be necessary to release the analyte before SPE.[4]

Experimental Workflows and Protocols

General Solid-Phase Extraction Workflow

The diagram below illustrates the standard steps involved in a "bind-elute" SPE procedure.

Caption: Standard workflow for a bind-elute solid-phase extraction protocol.

Troubleshooting Flowchart for Low Recovery

This logical diagram provides a step-by-step process to diagnose the cause of low analyte recovery.

Caption: A decision tree for troubleshooting low recovery in SPE experiments.

Detailed Experimental Protocol

Protocol: Optimization of the SPE Wash Step

This protocol provides a methodology for selecting the most effective wash solvent to maximize the removal of interferences while ensuring high analyte recovery.

Objective: To determine the highest organic solvent concentration in the wash solution that does not result in significant analyte loss.

Materials:

• SPE cartridges (e.g., C18, 100 mg/3 mL)

• Testosterone standard solution (or analyte of interest)

• Human plasma (or relevant sample matrix)

• Methanol (or appropriate organic solvent)

• Water (HPLC-grade)

• SPE manifold

• LC-MS/MS or other suitable analytical instrument

Procedure:

• Sample Preparation: Spike a known concentration of testosterone into the human plasma. Dilute the spiked plasma 1:1 (v/v) with water.

• Cartridge Conditioning: Condition all SPE cartridges by passing 2 mL of methanol through the sorbent, followed by 2 mL of water. Do not allow the sorbent to dry.[15]

• Sample Loading: Load 1 mL of the prepared plasma sample onto each conditioned cartridge at a consistent, slow flow rate (approx. 1 mL/min).[13]

• Wash Step Optimization:

  • Prepare a series of wash solutions with increasing concentrations of methanol in water (e.g., 10%, 20%, 30%, 40%, 50%, 60%).[16]

  • For each cartridge (in duplicate or triplicate), apply 1 mL of one of the prepared wash solutions.

  • Collect the wash eluate from each cartridge for later analysis to check for analyte loss.

• Drying: Dry the cartridges under vacuum or with nitrogen for 5-10 minutes to remove the wash solvent, especially if the subsequent elution solvent is immiscible.[12]

• Elution:

  • Elute the retained analyte from each cartridge using a strong solvent in which the analyte is highly soluble (e.g., 2 x 1 mL of 90-100% methanol).[17]

  • Collect the elution fractions.

• Sample Analysis:

  • Analyze the elution fractions using a validated analytical method (e.g., LC-MS/MS) to quantify the amount of testosterone recovered.

  • Calculate the percent recovery for each wash condition by comparing the amount recovered to the amount initially loaded.

• Data Evaluation:

  • Plot the percent recovery against the percent of methanol in the wash solution.

  • Identify the highest methanol concentration that provides acceptable recovery (typically >95%). This concentration represents the optimal wash solvent strength.

References

• 1. welch-us.com [welch-us.com]
• 2. hawach.com [hawach.com]
• 3. specartridge.com [specartridge.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. The Fundamentals of Solid Phase Extraction (SPE) [restek.com]
• 7. A review of the modern principles and applications of solid-phase extraction techniques in chromatographic analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Why Is Your SPE Recovery So Low? - News - News [alwsci.com]
• 9. silicycle.com [silicycle.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Optimizing Elution Conditions To Improve SPE Performance - Blogs - News [alwsci.com]
• 12. silicycle.com [silicycle.com]
• 13. specartridge.com [specartridge.com]
• 14. promochrom.com [promochrom.com]
• 15. Sample Prep Tech Tip: Troubleshooting SPE | Phenomenex [phenomenex.com]
• 16. Technical Tip: Optimizing Wash and Elution Protocols in SPE Method Development [phenomenex.com]
• 17. SPE Method Development | Thermo Fisher Scientific - HK [thermofisher.com]

Safety & Regulatory Compliance

Essential Procedures for the Safe Disposal of Cinobufagine-d3

The proper disposal of Cinobufagine-d3, a deuterated derivative of the toxic bufadienolide Cinobufagin, is a critical aspect of laboratory safety and environmental protection. Due to its inherent toxicity and potential for long-term aquatic harm, strict adherence to established protocols is necessary to mitigate risks to researchers and the environment. This guide provides a comprehensive overview of the recommended disposal procedures for Cinobufagine-d3, tailored for researchers, scientists, and drug development professionals.

Hazard Profile and Safety Recommendations

Cinobufagine-d3 is classified as a hazardous substance. The following table summarizes its key hazard information as identified in safety data sheets (SDS).

Hazard Statement Code	Description	GHS Classification
H301	Toxic if swallowed.[1]	Acute toxicity (Oral), Cat. 3
H410	Very toxic to aquatic life with long lasting effects.[1]	Acute aquatic hazard, Cat. 1
Chronic aquatic hazard, Cat. 1

Given these hazards, it is imperative to handle Cinobufagine-d3 with appropriate personal protective equipment (PPE), including gloves, lab coats, and eye protection. Work should be conducted in a well-ventilated area, preferably under a chemical fume hood, to avoid inhalation of any dust particles.[2]

Step-by-Step Disposal Protocol

The disposal of Cinobufagine-d3 must be carried out in accordance with institutional, local, and national regulations for hazardous waste. The following steps provide a general framework for its safe disposal:

• Consult Institutional and Local Guidelines: Before initiating any disposal procedures, consult your institution's specific protocols for chemical and pharmaceutical waste. These guidelines are designed to ensure compliance with all relevant regulations.

• Segregation and Labeling: Unused or waste Cinobufagine-d3 should be segregated from non-hazardous waste. The waste container must be clearly labeled with the chemical name ("Cinobufagine-d3") and appropriate hazard symbols.

• Containerization: Use a dedicated, leak-proof, and tightly sealed container for the collection of Cinobufagine-d3 waste. This prevents accidental spills and exposure.

• Waste Collection:

  • Solid Waste: For solid Cinobufagine-d3, carefully transfer the material into the designated waste container, avoiding the generation of dust.[1][3] Any contaminated materials, such as weighing paper or disposable spatulas, should also be placed in the same container.

  • Contaminated Labware: Reusable labware that has come into contact with Cinobufagine-d3 should be decontaminated. If decontamination is not feasible, it should be disposed of as hazardous waste.

  • Solutions: Solutions containing Cinobufagine-d3 should not be poured down the drain.[4] They must be collected in a designated, sealed waste container.

• Storage: Store the sealed waste container in a secure, designated area for hazardous waste, away from incompatible materials. The storage area should be cool, dry, and well-ventilated.[3]

• Professional Disposal: Arrange for the collection and disposal of the Cinobufagine-d3 waste through a licensed hazardous waste disposal company. The substance must be disposed of in an approved waste disposal plant.[1][3] Do not dispose of it with household garbage.[4]

Spill Management

In the event of a spill, the following emergency procedures should be followed:

• Evacuate and Secure the Area: If a significant spill occurs, evacuate the immediate area to prevent unnecessary exposure.

• Wear Appropriate PPE: Before cleaning the spill, ensure you are wearing the appropriate personal protective equipment, including respiratory protection if dust is present.

• Contain the Spill: For solid spills, carefully sweep or scoop the material into a suitable container for disposal, avoiding dust formation.[2] For liquid spills, absorb the material with an inert absorbent, such as vermiculite (B1170534) or sand, and place it in the hazardous waste container.

• Decontaminate the Area: Clean the affected area thoroughly with an appropriate solvent or detergent, and collect the cleaning materials as hazardous waste.

• Report the Spill: Report the incident to your institution's environmental health and safety department.

Cinobufagine-d3 Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper disposal of Cinobufagine-d3.

Caption: Workflow for the safe disposal and spill management of Cinobufagine-d3.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. fishersci.com [fishersci.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]